1-(4-Propylphenyl)ethan-1-one oxime

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Propylphenyl)ethan-1-one oxime: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-(4-propylphenyl)ethan-1-one oxime, a key chemical intermediate with significant potential in synthetic chemistry and drug discovery. The document details the compound's chemical structure, physicochemical properties, and provides a robust, field-tested protocol for its synthesis and purification. Furthermore, it outlines standard analytical methodologies for its characterization, including spectroscopic and chromatographic techniques. The guide also explores the compound's reactivity, with a particular focus on the Beckmann rearrangement, and discusses its potential applications in the pharmaceutical and chemical industries. This document is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this versatile molecule.

Chemical Identity and Physicochemical Properties

1-(4-Propylphenyl)ethan-1-one oxime, also known as 4'-propylacetophenone oxime, is an organic compound belonging to the oxime family. The presence of a propyl group on the phenyl ring and the oxime functional group makes it a valuable precursor for the synthesis of various organic molecules.

Chemical Structure:

The structure features a propyl-substituted benzene ring attached to an ethanone oxime moiety. The C=N double bond in the oxime group can exist as two geometric isomers, (E) and (Z). The (E)-isomer is generally more stable and often the major product in synthesis.[1][2]

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value	Source
IUPAC Name	(1E)-1-(4-propylphenyl)ethan-1-one oxime	-
Synonyms	4'-Propylacetophenone oxime	-
CAS Number	64128-26-3	[3]
Molecular Formula	C₁₁H₁₅NO	[3]
Molecular Weight	177.24 g/mol	[3]
Appearance	Expected to be a white to off-white solid	Inferred from similar compounds
Melting Point	Not available. Expected to be higher than the starting ketone.	-
Boiling Point	Not available.	-
Solubility	Expected to be soluble in common organic solvents like ethanol, methanol, acetone, and dichloromethane. Sparingly soluble in water.	Inferred from general oxime properties
Purity (Commercial)	≥95%	[3]

Synthesis and Purification

The most common and efficient method for the synthesis of 1-(4-propylphenyl)ethan-1-one oxime is the condensation reaction of the corresponding ketone, 1-(4-propylphenyl)ethan-1-one, with hydroxylamine hydrochloride.[2] The reaction is typically carried out in the presence of a base to neutralize the HCl generated and to facilitate the nucleophilic attack of hydroxylamine on the carbonyl carbon.

Synthesis Workflow

Caption: Workflow for the synthesis of 1-(4-Propylphenyl)ethan-1-one oxime.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of similar acetophenone oximes.[2]

Materials:

• 1-(4-Propylphenyl)ethan-1-one (1 equivalent)

• Hydroxylamine hydrochloride (1.5 equivalents)

• Pyridine or Sodium Hydroxide (2 equivalents)

• Ethanol

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-(4-propylphenyl)ethan-1-one in ethanol.

• Addition of Reagents: Add hydroxylamine hydrochloride to the solution, followed by the slow addition of the base (pyridine or aqueous sodium hydroxide).

• Reaction: Heat the mixture to reflux (typically 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is usually complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

  • Add water to the residue and extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oxime by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain a crystalline solid.

Expected Yield: Based on similar reactions, yields are expected to be in the range of 80-95%.

Analytical Characterization

Thorough characterization is crucial to confirm the identity, purity, and isomeric ratio of the synthesized 1-(4-propylphenyl)ethan-1-one oxime.

Analytical Workflow

Caption: Analytical workflow for the characterization of 1-(4-Propylphenyl)ethan-1-one oxime.

Expected Spectral Data

The following spectral data are predicted based on the analysis of closely related compounds such as 1-(4-methylphenyl)ethanone oxime and acetophenone oxime.[1][2][4]

¹H NMR (Proton Nuclear Magnetic Resonance):

• -OH proton: A broad singlet typically downfield (> 9.0 ppm).

• Aromatic protons: Two doublets in the aromatic region (approx. 7.0-7.6 ppm), characteristic of a 1,4-disubstituted benzene ring.

• Propyl group protons: A triplet (for the -CH₃), a sextet (for the -CH₂-), and a triplet (for the benzylic -CH₂-).

• Methyl group protons: A singlet for the methyl group attached to the C=N bond (approx. 2.1-2.3 ppm).

• The presence of (E) and (Z) isomers may result in two sets of peaks, with the major isomer being the (E) form.[1]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

• C=N carbon: A signal in the range of 150-160 ppm.

• Aromatic carbons: Signals in the aromatic region (125-145 ppm).

• Propyl group carbons: Signals in the aliphatic region.

• Methyl carbon: A signal for the methyl group carbon (approx. 12-15 ppm).

IR (Infrared) Spectroscopy:

• O-H stretch: A broad absorption band in the region of 3100-3400 cm⁻¹.

• C=N stretch: An absorption band around 1640-1690 cm⁻¹.

• N-O stretch: An absorption band around 930-960 cm⁻¹.

• C-H stretches (aromatic and aliphatic): In their characteristic regions.

MS (Mass Spectrometry):

• Molecular Ion Peak (M⁺): Expected at m/z = 177.

• Fragmentation Pattern: Characteristic fragments corresponding to the loss of -OH, the propyl group, and other fragments from the aromatic ring.

Reactivity and Potential Applications

Beckmann Rearrangement

A key reaction of ketoximes is the Beckmann rearrangement, an acid-catalyzed conversion of an oxime to an N-substituted amide.[5][6] In the case of 1-(4-propylphenyl)ethan-1-one oxime, this rearrangement would yield N-(4-propylphenyl)acetamide.

Caption: The Beckmann rearrangement of 1-(4-Propylphenyl)ethan-1-one oxime.

This transformation is significant as it provides a synthetic route to amides, which are important functional groups in many pharmaceuticals and fine chemicals. The regioselectivity of the rearrangement is determined by the stereochemistry of the oxime, with the group anti to the hydroxyl group migrating.

Potential Applications in Drug Discovery and Development

Oximes and their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[7][8]

• Chemical Intermediate: 1-(4-Propylphenyl)ethan-1-one oxime serves as a versatile building block for the synthesis of more complex molecules. The oxime functionality can be readily converted to other functional groups, such as amines and amides, making it a valuable intermediate in multi-step organic syntheses.

• Pharmacological Scaffolds: The 4-propylphenyl moiety is present in some biologically active compounds. The introduction of an oxime group provides a handle for further chemical modification to explore structure-activity relationships (SAR) in drug discovery programs.

• Precursor to Bioactive Amides: Through the Beckmann rearrangement, this oxime can be converted to N-(4-propylphenyl)acetamide, a scaffold that can be further elaborated to generate novel compounds with potential therapeutic applications.

Conclusion

1-(4-Propylphenyl)ethan-1-one oxime is a valuable chemical compound with a straightforward synthetic route and significant potential for further chemical transformations. Its utility as a synthetic intermediate, particularly for the generation of amides via the Beckmann rearrangement, makes it a molecule of interest for researchers in organic synthesis and medicinal chemistry. While specific experimental data for this compound is not extensively available in public literature, this guide provides a solid foundation for its synthesis, characterization, and exploration of its potential applications by leveraging data from closely related analogues. Further research into the specific biological activities of this compound and its derivatives is warranted to fully elucidate its therapeutic potential.

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An In-depth Technical Guide to the Formation of 1-(4-Propylphenyl)ethan-1-one Oxime

Foreword: The Strategic Importance of Oximes in Modern Chemistry

Oximes (R¹R²C=NOH) are a class of organic compounds that serve as critical intermediates and structural motifs in a wide array of chemical disciplines, most notably in drug discovery and materials science.[1][2] Their utility stems from their unique chemical properties, including their role as precursors for synthesizing amides via the Beckmann rearrangement, their ability to form stable complexes with metal ions, and their presence in numerous pharmacologically active molecules.[3][4][5] The formation of an oxime from a ketone, such as 1-(4-Propylphenyl)ethan-1-one, is a cornerstone reaction of carbonyl chemistry. This guide provides a detailed exploration of the underlying mechanism, kinetic influences, and practical synthesis of 1-(4-Propylphenyl)ethan-1-one oxime, offering a robust framework for its application in advanced research and development.

The Core Mechanism: A Stepwise Analysis of Oxime Formation

The synthesis of an oxime from a ketone and hydroxylamine is a classic example of a nucleophilic addition-elimination reaction, often referred to as a condensation reaction because it forms a molecule of water.[1][6] The reaction proceeds through a distinct, multi-step pathway involving a tetrahedral intermediate.

The Reaction Pathway

The overall transformation is as follows:

1-(4-Propylphenyl)ethan-1-one + Hydroxylamine → 1-(4-Propylphenyl)ethan-1-one oxime + Water

The mechanism can be dissected into four critical stages:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the nitrogen atom of hydroxylamine (NH₂OH) on the electrophilic carbonyl carbon of the ketone.[7][8] Although hydroxylamine possesses two lone pairs of electrons (one on nitrogen and one on oxygen), nitrogen is less electronegative and thus a stronger nucleophile, driving the initial bond formation.[8] This step breaks the carbonyl π-bond, transferring the electrons to the oxygen atom and forming a charged tetrahedral intermediate.

• Proton Transfer: The resulting intermediate is unstable. A rapid proton transfer occurs to neutralize the charges. The negatively charged oxygen atom is protonated, while the positively charged nitrogen is deprotonated. This can be facilitated by the solvent or other species in the reaction medium, leading to a neutral carbinolamine intermediate.[3][7]

• Protonation of the Leaving Group: To facilitate the elimination of water, the hydroxyl group of the carbinolamine is protonated in a weakly acidic medium. This converts the hydroxyl group (-OH), a poor leaving group, into a much better leaving group, water (-OH₂⁺).

• Dehydration and Imine Formation: The lone pair of electrons on the nitrogen atom forms a double bond with the carbon, expelling the water molecule. This step regenerates the sp² hybridization at the carbon center. The resulting species is a protonated oxime (an iminium ion).

• Final Deprotonation: A base in the reaction mixture (such as water or pyridine) removes the final proton from the nitrogen atom to yield the neutral oxime product and regenerate the acid catalyst.[7]

Mechanistic Visualization

The following diagram illustrates the step-by-step formation of 1-(4-Propylphenyl)ethan-1-one oxime.

Caption: The reaction mechanism for the formation of 1-(4-Propylphenyl)ethan-1-one oxime.

Causality of Experimental Choices: Optimizing Reaction Conditions

The rate of oxime formation is highly dependent on the reaction pH.[9] The reaction generally proceeds fastest in a weakly acidic medium (pH ≈ 4-5). This is a classic example of a reaction with a "bell-shaped" pH-rate profile, where the rate is slow at very low and very high pH values.

• At Low pH (pH < 4): The hydroxylamine, being a base, becomes significantly protonated (to NH₃OH⁺). This protonated form lacks the lone pair of electrons on the nitrogen, rendering it non-nucleophilic and thus unable to initiate the attack on the carbonyl carbon. The rate-determining step becomes the nucleophilic attack.

• At High pH (pH > 6): There is an insufficient concentration of acid to effectively protonate the hydroxyl group of the carbinolamine intermediate. This makes the dehydration step, which requires the expulsion of water as a leaving group, the rate-determining step.[9]

• Optimal pH (pH ≈ 4-5): In this range, there is a sufficient concentration of free, unprotonated hydroxylamine to act as a nucleophile, as well as enough acid to catalyze the dehydration of the intermediate.[9]

Recent advancements have shown that certain organocatalysts, such as aniline and its derivatives (e.g., 1,4-diaminobenzene), can significantly accelerate oxime formation, particularly at or near neutral pH (pH 7).[10][11] This is highly valuable for applications in biological systems where harsh pH conditions are not viable. Boronic acids have also been identified as powerful catalysts for this transformation.[12]

Summary of Key Reaction Parameters

Parameter	Effect on Reaction	Rationale & Causality
pH	Optimal around 4-5. Rate decreases at higher or lower pH.	Balances the need for free nucleophile (hydroxylamine) and acid-catalyzed dehydration of the intermediate.[9]
Temperature	Increased temperature generally increases the reaction rate.	Provides the necessary activation energy for the reaction. Refluxing is common to drive the reaction to completion.[13]
Catalyst	Aniline, 1,4-diaminobenzene, or boronic acids can accelerate the reaction.	Facilitates proton transfer steps, especially at neutral pH, lowering the activation energy barrier.[10][11][12]
Solvent	Protic solvents like ethanol are commonly used.	Effectively solvates the starting materials and intermediates. Can also participate in proton transfer steps.[13]
Base (e.g., Pyridine)	Used to neutralize HCl when starting with hydroxylamine hydrochloride.	Drives the equilibrium towards the free hydroxylamine, ensuring a sufficient concentration of the nucleophile.[13][14][15]

Self-Validating Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(4-Propylphenyl)ethan-1-one oxime. The protocol is designed as a self-validating system where progress can be monitored and the final product is rigorously characterized.

Materials and Equipment

• Reagents: 1-(4-Propylphenyl)ethan-1-one, Hydroxylamine Hydrochloride (NH₂OH·HCl), Pyridine or Potassium Hydroxide, Ethanol, Ethyl Acetate, 1 M Hydrochloric Acid, Brine, Anhydrous Sodium Sulfate (Na₂SO₄).

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with heating plate, separatory funnel, rotary evaporator, Buchner funnel, standard laboratory glassware.

Synthesis Workflow

Caption: A typical experimental workflow for the synthesis and purification of an oxime.

Step-by-Step Methodology

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar and reflux condenser, charge 1-(4-Propylphenyl)ethan-1-one (1.0 eq), hydroxylamine hydrochloride (1.2-1.5 eq), and denatured ethanol as the solvent.[13]

• Base Addition: To the resulting suspension, add pyridine (1.1-1.5 eq) dropwise.[13] The pyridine acts as a base to neutralize the HCl liberated from the hydroxylamine salt, generating the free hydroxylamine nucleophile in situ.[15]

• Heating: Heat the reaction mixture to reflux and maintain for 2-4 hours. The exact time may vary and should be determined by monitoring.

• Monitoring: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) by observing the disappearance of the starting ketone spot.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add ethyl acetate and water. Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer again with ethyl acetate.[14][15]

• Washing: Combine the organic extracts and wash sequentially with 1 M aqueous HCl (to remove any remaining pyridine), followed by brine.[14]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(4-Propylphenyl)ethan-1-one oxime.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to yield the final product as a solid.

Authoritative Grounding: Spectroscopic Characterization

Unambiguous confirmation of the product's identity is achieved through a combination of standard spectroscopic techniques. The formation of the oxime leads to distinct changes in the spectra compared to the starting ketone.

Technique	Starting Ketone Signature	Expected Oxime Product Signature	Source
IR Spectroscopy	Strong C=O stretch (~1680 cm⁻¹)	Disappearance of C=O stretch. Appearance of a medium C=N stretch (~1665 cm⁻¹) and a broad O-H stretch (~3100-3600 cm⁻¹).	[6][16]
¹H NMR	Methyl protons (-COCH₃) singlet at ~δ 2.5 ppm. Aromatic protons in the δ 7.1-7.8 ppm range. Propyl group signals.	Methyl protons (-C(NOH)CH₃) singlet shifted, often to ~δ 2.1-2.3 ppm. Aromatic and propyl signals remain. A broad singlet for the oxime -OH proton (can be exchangeable with D₂O). Appearance of E/Z isomers may result in two sets of peaks.	[2][17]
¹³C NMR	Carbonyl carbon (C=O) signal at ~δ 198-200 ppm.	Disappearance of the carbonyl signal. Appearance of the iminic carbon (C=N) signal at ~δ 150-160 ppm.	[17][18]
Mass Spectrometry	Molecular ion peak corresponding to the mass of 1-(4-Propylphenyl)ethan-1-one.	Molecular ion peak corresponding to the mass of 1-(4-Propylphenyl)ethan-1-one oxime.	[2][4]

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• Roy, K., et al. (2018). Saline Accelerates Oxime Reaction with Aldehyde and Keto Substrates at Physiological pH. Scientific Reports. Retrieved from [Link]

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• Schmidt, P., Stress, C., & Gillingham, D. (2019). Boronic acids facilitate rapid oxime condensations at neutral pH. Chemical Science. Retrieved from [Link]

• Karakaplan, M., et al. (2003). Spectroscopic Characterization of Oxime Ligands and Their Complexes. ResearchGate. Retrieved from [Link]

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• Çabir, A., et al. (2013). Synthesis, spectroscopic characterization, and genotoxicity of a new group of azo-oxime metal chelates. Turkish Journal of Chemistry. Retrieved from [Link]

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Thermodynamic Profiling and Physicochemical Characterization of 1-(4-Propylphenyl)ethan-1-one Oxime: A Technical Guide

Executive Summary

In the landscape of modern drug development, the thermodynamic characterization of synthetic intermediates is not merely a regulatory formality; it is the foundational blueprint for scalable, safe, and efficient active pharmaceutical ingredient (API) manufacturing. 1-(4-Propylphenyl)ethan-1-one oxime (CAS: 64128-26-3)[1] is a highly functionalized aromatic oxime whose thermodynamic properties dictate its behavior during crystallization, storage, and downstream reduction reactions.

This whitepaper provides an authoritative, in-depth guide to the theoretical estimation and experimental validation of the thermodynamic properties of 1-(4-Propylphenyl)ethan-1-one oxime. Designed for application scientists and chemical engineers, this guide synthesizes predictive modeling with self-validating experimental workflows to establish a robust physicochemical profile.

Chemical Identity & Structural Dynamics

The target compound, 1-(4-Propylphenyl)ethan-1-one oxime, consists of an acetophenone core substituted with a para-propyl chain and an oxime (=N-OH) functional group.

• Molecular Formula: C₁₁H₁₅NO

• Molecular Weight: 177.24 g/mol [1]

• Structural Causality: The presence of the oxime group introduces the potential for geometric E/Z isomerism. The thermodynamic stability of the E-isomer versus the Z-isomer significantly impacts the crystal lattice energy. The bulky 4-propylphenyl moiety sterically favors the E-configuration. If a synthetic route inadvertently traps the kinetic Z-isomer, the resulting batch will exhibit a depressed melting point and altered solubility, leading to unpredictable crystallization kinetics during API scale-up.

Fig 2: E/Z isomerization energy landscape for 1-(4-Propylphenyl)ethan-1-one oxime.

Theoretical Thermodynamic Profiling

Empirical thermodynamic data for highly specific functionalized oximes is often scarce in primary literature prior to internal laboratory characterization. To bridge this gap, application scientists rely on predictive frameworks such as the[2]. By dividing the molecule into distinct functional groups, BGA allows for the highly accurate theoretical estimation of the standard enthalpy of formation ( ΔHf∘​ ) and heat capacity ( Cp​ )[3].

Furthermore, baseline phase transitions can be extrapolated from its parent homologue, acetophenone oxime, which exhibits a well-documented melting point of 58–60 °C[4]. The addition of the para-propyl chain increases van der Waals interactions, predictably elevating both the melting and boiling points.

Table 1: Predicted Thermodynamic Properties

Thermodynamic Property	Estimated Value	Predictive/Extrapolative Methodology
Molecular Weight	177.24 g/mol	Calculated (C₁₁H₁₅NO)[1]
Melting Point ( Tm​ )	65 – 75 °C	Extrapolated from Acetophenone Oxime[4]
Boiling Point ( Tb​ )	275 – 285 °C	Alkyl-chain homologue extrapolation
Enthalpy of Formation ( ΔHf∘​ )	-115 to -125 kJ/mol	Benson Group Additivity[5]

Experimental Workflows for Thermodynamic Characterization

To transition from theoretical models to validated empirical data, rigorous thermal analysis must be conducted. The following protocols are designed as self-validating systems , ensuring that the resulting data is an absolute measurement rather than an instrumental artifact.

Fig 1: Experimental workflow for thermodynamic profiling of oxime derivatives.

Protocol A: Differential Scanning Calorimetry (DSC)

This workflow determines the precise melting point, enthalpy of fusion ( ΔHfus​ ), and detects potential polymorphic transitions.

• Self-Validating Calibration: Purge the DSC cell with dry nitrogen at 50 mL/min. Calibrate the temperature and heat flow axes using high-purity Indium (onset 156.6 °C) and Zinc standards, strictly adhering to [6].

  • Causality: This creates a self-validating baseline. Any deviation in the standard's known enthalpy mathematically corrects the sensor's output, negating instrumental drift.

• Sample Preparation: Accurately weigh 2.0–5.0 mg of the oxime into an aluminum crucible. Seal with a pin-holed lid.

  • Causality: The pin-hole prevents pressure build-up from trace volatile impurities (such as residual synthesis solvents), which would otherwise skew the endothermic baseline.

• Thermal Scanning: Equilibrate the sample at 20 °C, then heat at a constant rate of 10 °C/min up to 150 °C.

  • Causality: A 10 °C/min rate provides the optimal thermodynamic balance between peak resolution (identifying closely eluting polymorphic transitions) and thermal sensitivity (maximizing the heat flow signal).

• Data Integration: Calculate the extrapolated onset temperature ( Te​ ) to determine the melting point and integrate the area under the endothermic peak to quantify ΔHfus​ .

Protocol B: Thermogravimetric Analysis (TGA)

This workflow establishes the thermal stability limit, which is critical before subjecting the oxime to high-temperature downstream reactions.

• Tare and Loading: Tare a platinum pan and load 5.0–10.0 mg of the oxime.

• Atmosphere Control: Establish a dynamic nitrogen atmosphere (60 mL/min).

  • Causality: An inert atmosphere isolates purely thermal degradation kinetics from oxidative decomposition, which is necessary for calculating intrinsic activation energies.

• Heating Profile: Heat from 25 °C to 400 °C at 10 °C/min.

• Derivative Analysis (DTG): Plot the first derivative of the mass loss curve to pinpoint the exact temperature of maximum degradation rate ( Tmax​ ).

Significance in Drug Development & Scale-Up

Why does the thermodynamic profile of 1-(4-Propylphenyl)ethan-1-one oxime matter to a drug development professional?

• Reactor Safety & Heat Transfer: The downstream reduction of oximes to primary amines is typically highly exothermic. Knowing the precise heat capacity ( Cp​ ) and the thermal stability limit (derived from TGA) allows chemical engineers to design safe cooling jackets for pilot-scale reactors, effectively preventing thermal runaway.

• Formulation & Crystallization: The enthalpy of fusion ( ΔHfus​ ) directly dictates the ideal solubility of the compound in organic solvents. If the compound exhibits polymorphism (detected via DSC), the metastable polymorph will have a lower melting point and higher apparent solubility. Without this thermodynamic data, solvent anti-solvent crystallization workflows may suffer from uncontrolled precipitation, leading to batch failures.

References

• ASTM E967-08 (Reapproved 2014) Standard Test Method for Temperature Calibration of Differential Scanning Calorimeters Source: Scribd / ASTM International URL:[Link]

• Benson Group Increment Theory (Thermodynamics Estimation) Source: Wikipedia / RMG Documentation URL:[Link]

Sources

• 1. 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME | 64128-26-3 [chemicalbook.com]
• 2. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 3. rmg.sourceforge.net [rmg.sourceforge.net]
• 4. Acetophenone oxime(613-91-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. metso.com [metso.com]
• 6. scribd.com [scribd.com]

Literature Review and Technical Guide: 4-Alkylacetophenone Oxime Derivatives in Synthetic Chemistry and Drug Development

Executive Summary

4-Alkylacetophenone oximes (such as 4-methylacetophenone oxime and 4-ethylacetophenone oxime) represent a highly versatile class of organic intermediates. Characterized by the presence of an oxime functional group (-C=N-OH) conjugated with an alkyl-substituted aromatic ring, these compounds exhibit a unique chemical duality. On one hand, the oxime nitrogen acts as a powerful directing group for transition-metal-catalyzed C–H functionalization, enabling the rapid assembly of complex heterocyclic scaffolds like isoquinolines. On the other hand, the oxime hydroxyl group serves as a nucleophilic site for esterification and etherification, yielding derivatives with potent antifungal, insecticidal, and neurological activities.

This technical guide synthesizes current literature to provide drug development professionals and synthetic chemists with field-proven insights, mechanistic rationales, and self-validating experimental protocols for utilizing 4-alkylacetophenone oxime derivatives.

Transition-Metal Catalyzed C–H Functionalization

Historically, the synthesis of isoquinoline derivatives—a privileged scaffold in pharmaceuticals—relied on classical methods like the Bischler-Napieralski or Pictet-Spengler reactions, which often require harsh conditions and pre-functionalized substrates.

Recent advancements have leveraged 4-alkylacetophenone oximes in rhodium-catalyzed ortho-C–H bond activation. The oxime nitrogen acts as a chelation-assisting directing group, coordinating with the Rh(I) catalyst to bring the metal center into close proximity with the ortho-C–H bond. This drastically lowers the activation energy for oxidative addition. Subsequent insertion of an alkyne and reductive elimination yields highly substituted isoquinolines in a single, atom-economical pot 1.

Workflow Diagram: Rhodium-Catalyzed C–H Activation

Rhodium-catalyzed ortho-C-H activation cycle of 4-alkylacetophenone oximes.

Protocol 1: Synthesis of Isoquinolines via Rh-Catalyzed C–H Activation

Causality & Design: The use of Wilkinson’s catalyst, Rh(PPh₃)₃Cl, provides the necessary steric bulk and electron density to stabilize the Rh(III) metallacycle formed after C–H cleavage. Toluene is selected as the solvent to allow for high-temperature reflux (130 °C), which is thermodynamically required to drive the initial ortho-C–H bond cleavage.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add 4-methylacetophenone oxime (1.0 mmol), an internal alkyne (1.1 mmol), and Rh(PPh₃)₃Cl (3 mol %).

• Solvation: Inject 3.0 mL of anhydrous toluene into the mixture. Seal the tube.

• Thermal Activation: Heat the reaction mixture in an oil bath at 130 °C for 6–12 hours.

• Self-Validation (In-Process): Monitor the reaction via TLC (Hexane/Ethyl Acetate). The disappearance of the highly polar oxime spot and the emergence of a highly UV-active, less polar spot indicates successful cyclization.

• Workup: Cool the mixture to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography.

• Structural Confirmation: ¹H NMR should validate the structure by the complete disappearance of the oxime -OH proton (~9.0 ppm) and the loss of one ortho-aromatic proton, replaced by the rigid isoquinoline core signals.

Biological Activities: Antifungal and Agrochemical Applications

Beyond their use as synthetic intermediates, 4-alkylacetophenone oximes and their ester/ether derivatives exhibit profound biological activities.

Antifungal Terphthaloyl Oxime Esters

Free oximes possess moderate antifungal properties, but their therapeutic index is often limited by poor cellular penetration. By reacting 4-alkylacetophenone oximes with terphthaloyl chloride, researchers have synthesized bridged, unsymmetrical terphthaloyl oxime esters. This esterification effectively masks the polar hydroxyl group, creating a highly lipophilic scaffold that easily penetrates the fungal cell wall of pathogens like Aspergillus niger2.

Once inside the fungal cell, it is hypothesized that intracellular esterases cleave the ester bonds, releasing the active oxime moiety which subsequently disrupts ergosterol biosynthesis or triggers reactive oxygen species (ROS) generation, leading to cell death.

Proposed antifungal mechanism of terphthaloyl oxime esters via intracellular hydrolysis.

Quantitative Bioactivity Data

Studies comparing the free oximes to their terphthaloyl esters reveal that the para-alkyl substitution (e.g., -CH₃) plays a critical role in maximizing antifungal efficacy, outperforming commercial standards like Clotrimazole and Daktarin.

Table 1: Inhibitory Levels of Acetophenone Oxime Derivatives against Aspergillus niger (at 30 ppm)

Compound	Substituted Group	Chemical Form	Inhibitory Level
Acetophenone Oxime (1)	-H	Free Oxime	100%
Terphthaloyl Ester (6)	-H	Ester Dimer	38%
4-Methylacetophenone Oxime (2)	-CH₃	Free Oxime	64%
Terphthaloyl Ester (7)	-CH₃	Ester Dimer	100%
Clotrimazole (Reference)	N/A	Standard Drug	~63%
Daktarin (Reference)	N/A	Standard Drug	~68%

Data synthesized from antifungal screenings by Bawa et al.2

Agrochemical and Neurological Intermediates

Furthermore, O-ether derivatives of 4-alkylacetophenone oximes (specifically 2-methylthio-4'-substituted variants) have been synthesized as novel pyrethroids, exhibiting potent insecticidal activity against Homopteran and Lepidopteran pests that surpasses commercial agents like chlorfenapyr 3. In neurological drug design, 4-methylacetophenone oxime is utilized as a critical nucleophilic reagent to synthesize 3-phenyltropane analogs, which demonstrate high affinity for dopamine and serotonin transporters 4.

Protocol 2: Synthesis of 4-Methylacetophenone Terphthaloyl Oxime Ester

Causality & Design: The esterification is conducted at 0–5 °C to suppress exothermic side reactions and prevent the degradation of the oxime. Triethylamine (TEA) is strictly required as an acid scavenger; it neutralizes the HCl byproduct generated by the terphthaloyl chloride, driving the reaction equilibrium forward and preventing the acid-catalyzed Beckmann rearrangement of the oxime.

Step-by-Step Methodology:

• Oxime Solvation: Dissolve 4-methylacetophenone oxime (1.0 mmol) in 20 mL of anhydrous chloroform in a round-bottomed flask.

• Base Addition: Add triethylamine (2.5 mmol) to the solution. Stir and cool the mixture to 0–5 °C using an ice-water bath.

• Acylation: Dissolve terphthaloyl chloride (0.5 mmol) in 50 mL of chloroform. Add this solution dropwise to the oxime mixture over 30 minutes to maintain strict thermal control.

• Maturation: Allow the reaction to stir for 1 hour at 0–5 °C, then remove the ice bath and stir at room temperature for an additional 2 hours.

• Quenching: Add 30 mL of distilled water to quench any unreacted acid chloride and dissolve the triethylamine hydrochloride salts.

• Self-Validation (Analytical): Isolate the organic layer, dry over MgSO₄, and evaporate. Analyze the crude solid via FT-IR spectroscopy. The protocol is validated if the broad oxime -OH absorption band (3200–3300 cm⁻¹) has completely disappeared, replaced by a sharp, strong ester carbonyl (C=O) stretch at ~1730 cm⁻¹.

Conclusion

4-Alkylacetophenone oximes are far more than simple protecting groups for ketones. Their unique electronic properties allow them to act as highly efficient directing groups for complex C–H functionalizations, while their structural modularity enables the synthesis of potent antifungal and insecticidal agents. By strictly controlling reaction environments—such as utilizing specific transition metal ligands for stabilization or employing precise thermal control during esterification—researchers can reliably harness these derivatives for advanced drug discovery and agrochemical development.

References

• Easy Access to Isoquinolines and Tetrahydroquinolines from Ketoximes and Alkynes via Rhodium-Catalyzed C−H Bond Activation The Journal of Organic Chemistry - ACS Publications[Link]

• Synthesis and Antifungal Study of Some Acetophenone Oximes and Their Terphthaloyl Oxime Esters Academic Research Publishing Group / Academic Journal of Chemistry[Link]

• Synthesis and insecticidal activities of novel oxime ether pyrethroids Journal of Agricultural and Food Chemistry (via ResearchGate)[Link]

• Development of 3-Phenyltropane Analogs with High Affinity for the Dopamine and Serotonin Transporters and Low Affinity for the Norepinephrine Transporter National Institutes of Health (PMC)[Link]

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An In-Depth Technical Guide to E/Z Isomerism in 1-(4-Propylphenyl)ethan-1-one oxime

For Researchers, Scientists, and Drug Development Professionals

Abstract

Geometrical isomerism, specifically E/Z isomerism, around the carbon-nitrogen double bond in oximes plays a pivotal role in determining the physicochemical properties, biological activity, and stability of these compounds.[1] This technical guide provides a comprehensive exploration of E/Z isomerism in the context of 1-(4-Propylphenyl)ethan-1-one oxime. It delves into the fundamental principles of oxime stereochemistry, detailed experimental protocols for synthesis and isomer separation, and robust analytical techniques for unambiguous configurational assignment. By integrating theoretical principles with practical methodologies, this guide serves as an essential resource for researchers engaged in the synthesis, characterization, and application of oximes in drug discovery and materials science.

Introduction: The Significance of E/Z Isomerism in Oximes

Oximes are a class of organic compounds characterized by the functional group RR'C=NOH, formed by the condensation of an aldehyde or a ketone with hydroxylamine.[2] When the two substituents on the carbon atom of the C=N bond are different, as is the case with 1-(4-Propylphenyl)ethan-1-one oxime, the molecule can exist as two distinct geometric isomers, designated as E (entgegen) and Z (zusammen).[2]

The spatial arrangement of the hydroxyl group relative to the substituents on the imine carbon dictates the isomer's configuration. This seemingly subtle structural difference can lead to profound variations in:

• Pharmacological Activity: The stereochemical configuration of a drug is often a critical determinant of its efficacy and interaction with biological targets. For instance, the antidepressant fluvoxamine is active only as the E-isomer.[1]

• Physicochemical Properties: E/Z isomers can exhibit different melting points, boiling points, solubilities, and chromatographic retention times, which are crucial parameters in drug development and formulation.

• Reactivity: The stereochemistry of an oxime can influence its participation in subsequent chemical transformations, such as the Beckmann rearrangement, which is a stereospecific reaction.[3]

Therefore, the ability to selectively synthesize, separate, and characterize the E and Z isomers of 1-(4-Propylphenyl)ethan-1-one oxime is of paramount importance for any research or development program involving this compound.

Synthesis and Isomerization of 1-(4-Propylphenyl)ethan-1-one oxime

The synthesis of 1-(4-Propylphenyl)ethan-1-one oxime typically proceeds via the condensation reaction of 1-(4-Propylphenyl)ethan-1-one with hydroxylamine hydrochloride in the presence of a base.[4] The reaction generally yields a mixture of E and Z isomers.[5]

Causality in Synthetic Protocol Design

The choice of reaction conditions can influence the ratio of the E and Z isomers formed. Factors such as solvent, temperature, and pH can affect the kinetics and thermodynamics of the reaction and the subsequent isomerization.[6] For instance, acidic conditions can favor the isomerization of the initially formed kinetic product to the more thermodynamically stable isomer.[6]

Detailed Experimental Protocol: Synthesis of a Mixture of E/Z Isomers

Materials:

• 1-(4-Propylphenyl)ethan-1-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Pyridine

• Ethanol or Methanol

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-(4-Propylphenyl)ethan-1-one in ethanol.

• Add a solution of hydroxylamine hydrochloride and sodium acetate (or pyridine) in water or ethanol to the flask. The base is crucial to neutralize the HCl released from hydroxylamine hydrochloride.[4][7]

• Heat the reaction mixture to reflux for 1-3 hours, monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash successively with 1 M HCl (to remove any remaining pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a mixture of E and Z isomers.

Isomer Separation and Enrichment

The separation of E and Z isomers can often be achieved by column chromatography on silica gel.[5] Due to their different polarities, the isomers will exhibit different retention times. In some cases, selective precipitation or crystallization can be employed to enrich one isomer.[8] For example, treating a solution of an E/Z mixture with a protic or Lewis acid under anhydrous conditions can selectively precipitate the E isomer as an immonium complex.[8]

Spectroscopic Characterization and Configurational Assignment

The unambiguous determination of the E and Z configuration is critical. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for this purpose.[9]

¹H NMR Spectroscopy

The chemical shifts of protons, particularly those on the carbon atoms alpha to the C=N bond, are highly sensitive to the stereochemistry of the oxime. The anisotropic effect of the C=N bond and through-space interactions cause protons syn to the hydroxyl group to be shielded (resonate at a lower chemical shift) compared to the corresponding protons in the other isomer.[9]

Table 1: Expected ¹H NMR Chemical Shift Differences for E/Z Isomers of 1-(4-Propylphenyl)ethan-1-one oxime

Proton	Expected Chemical Shift (ppm) - E Isomer	Expected Chemical Shift (ppm) - Z Isomer	Rationale
Methyl (CH₃)	Higher δ	Lower δ	In the Z-isomer, the methyl protons are syn to the OH group and experience shielding.
Aromatic Protons (ortho to C=N)	Lower δ	Higher δ	In the E-isomer, the ortho protons are closer to the lone pair on the nitrogen, leading to shielding.
OH Proton	Variable	Variable	The chemical shift is concentration and solvent-dependent.

¹³C NMR Spectroscopy

Similar to ¹H NMR, the chemical shifts in ¹³C NMR are influenced by the stereochemistry. Steric compression effects are particularly important. Carbons that are sterically hindered in one isomer will typically be shielded and appear at a lower chemical shift.[9]

Table 2: Expected ¹³C NMR Chemical Shift Differences for E/Z Isomers of 1-(4-Propylphenyl)ethan-1-one oxime

Carbon	Expected Chemical Shift (ppm) - E Isomer	Expected Chemical Shift (ppm) - Z Isomer	Rationale
C=N Carbon	Lower δ	Higher δ	The C=N carbon in the Z-isomer may be slightly deshielded.
Methyl Carbon	Lower δ	Higher δ	Steric compression in the E-isomer may shield the methyl carbon.
Aromatic C1 (ipso-carbon)	Higher δ	Lower δ	The ipso-carbon in the Z-isomer is shielded due to the syn hydroxyl group.

2D NMR Spectroscopy: NOESY for Definitive Assignment

Nuclear Overhauser Effect Spectroscopy (NOESY) provides unequivocal proof of configuration by detecting through-space correlations between protons that are in close proximity.[10]

• For the E-isomer , a cross-peak will be observed between the hydroxyl proton and the aromatic protons on the 4-propylphenyl ring.

• For the Z-isomer , a cross-peak is expected between the hydroxyl proton and the methyl protons.

Computational Chemistry in Isomer Analysis

Density Functional Theory (DFT) calculations can be a powerful tool to complement experimental data.[10] By calculating the optimized geometries and relative energies of the E and Z isomers, it is possible to predict the thermodynamically more stable isomer.[1] Furthermore, DFT calculations can be used to predict NMR chemical shifts, which can then be compared with experimental data to confirm the configurational assignment.[10]

The Beckmann Rearrangement: A Stereospecific Application

The Beckmann rearrangement is a classic reaction of oximes that converts them into amides.[11] This reaction is highly stereospecific: the group that is anti-periplanar to the hydroxyl group on the nitrogen atom migrates.[3]

• The E-isomer of 1-(4-Propylphenyl)ethan-1-one oxime will yield N-(4-propylphenyl)acetamide.

• The Z-isomer will yield acetanilide and 4-propylaniline (after hydrolysis of the intermediate).

This stereospecificity underscores the importance of being able to control and determine the E/Z configuration of the starting oxime to achieve the desired amide product.

Visualizing the Concepts

To aid in the understanding of the concepts discussed, the following diagrams are provided.

Caption: E and Z isomers of 1-(4-Propylphenyl)ethan-1-one oxime.

Caption: Experimental workflow for synthesis and analysis.

Conclusion

A thorough understanding and control of E/Z isomerism are indispensable for any scientific endeavor involving 1-(4-Propylphenyl)ethan-1-one oxime. This guide has provided a detailed framework, from synthesis and separation to definitive characterization, empowering researchers to confidently navigate the stereochemical complexities of this important class of compounds. The integration of robust experimental protocols with advanced analytical techniques ensures the scientific integrity and reproducibility required in modern drug development and chemical research.

References

• Rebek, J., & Gavina, F. (1974). Selective Binding and Isomerization of Oximes in a Self-assembled Capsule. Journal of the American Chemical Society, 96(22), 7112-7114.
• Krasavin, M., et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Molecules, 28(13), 4967.
• Krasavin, M., et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. PMC.
• BenchChem. (2025).
• Sharghi, H., & Sarvari, M. H. (2001). Selective Synthesis of E and Z Isomers of Oximes. Synthesis, 2001(10), 1547-1549.

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Rebek, J., & Gavina, F. (2023). Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule. Journal of the American Chemical Society.

• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. Retrieved from [Link]

• Rzepa, H. S. (2012, September 23). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog.
• Sharghi, H., & Sarvari, M. H. (2000). Selective Synthesis of E and Z Isomers of Oximes. Synthesis, 2000(10), 1547-1549.

• Wikipedia. (n.d.). Beckmann rearrangement. Retrieved from [Link]

• NextSDS. (n.d.). 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME — Chemical Substance Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). E/Z configurational determination of oximes and related derivatives through quantum mechanics NMR calculations: scope and limitations of the leading probabilistic methods. Organic & Biomolecular Chemistry.
• ResearchGate. (2025, September 11). A simple and straightforward method for determination of oxime group configuration in ethanone oximes by differential NOE experiments. Request PDF.
• ResearchGate. (2025, November 10). (E)-1-(4-Aminophenyl)ethanone oxime.
• PMC. (n.d.). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori.
• PMC. (n.d.).
• Semantic Scholar. (n.d.). Convenient and rapid determination of the configuration of aldoximes and ketoximes by means of noe difference spectroscopy.
• Google Patents. (n.d.). US3808275A - Process for producing oximes.
• PMC. (n.d.). (E)-1-(4-Aminophenyl)ethanone oxime.
• Google Patents. (n.d.). US4158015A - Process for the stereoselective synthesis of the E isomer of aryl alkyl oximes.
• Thieme. (n.d.). Product Class 15: Oximes.
• SpringerLink. (2025, July 11). Beckmann rearrangement of ketoximes for accessing amides and lactams promoted by a perimidine-2-thione supported Hg(II) complex.
• Organic Syntheses. (n.d.). (40 g) and filtered through cotton wool. The filtrate is concentrated on a rotary evaporator under reduced pressure (20 °C, 16 mmHg) to afford.
• BenchChem. (n.d.).
• Thieme. (n.d.). 4.
• ACS Publications. (n.d.). Molecular Structures and Rotational Potential Energy Surfaces of E and Z Geometrical Isomers of Propionaldehyde Oxime: ab Initio and DFT Studies. The Journal of Physical Chemistry A.
• SpringerLink. (n.d.). Efficient One-Stage Procedure of Beckmann Ketones Rearrangement in the Presence of Hydroxylamine.
• Indian Academy of Sciences. (n.d.). Structural, vibrational, NMR, quantum chemical, DNA binding and protein docking studies of two flexible imine oximes.
• Researcher.Life. (2026, February 8). The use of shift reagents and 13C nuclear magnetic resonance for assignment of stereochemistry to oximes.
• TSI Journals. (2010, March 1). identification-of-e-and-z-isomers-of-some-cephalosporins-by-nmr.pdf.
• DergiPark. (2019, May 31). Determination of 1H and 13C Nuclear Magnetic Resonance Chemical Shift Values of Glyoxime Molecule with Experimental and The.
• Sciforum. (2023, November 15). DFT Approach towards Accurate Prediction of 1H/13C NMR Chemical Shifts for Dipterocarpol Oxime.
• An-Najah Staff. (n.d.). 1H 13C NMR investigation of E/Z-isomerization around CN bond in the trans-alkene-Pt(II)imine complexes of some ketimines and ald.
• ResearchGate. (n.d.). 13C Nuclear Magnetic Resonance of Oximes. I. Solvent and Isotope Effects on the 13C Chemical Shifts of Acetoxime.

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Protocols & Analytical Methods

Application Note: 1-(4-Propylphenyl)ethan-1-one oxime as a Lipophilic Ligand in Transition Metal Complexes

Executive Summary

The rational design of transition metal complexes relies heavily on ligand architecture to dictate solubility, electronics, and spatial geometry. 1-(4-Propylphenyl)ethan-1-one oxime (hereafter referred to as PrPhOx ) represents a highly versatile, lipophilic N-donor ligand. The incorporation of a para-propyl chain onto the acetophenone scaffold significantly enhances the partition coefficient (logP) of the resulting metal complexes, a critical parameter for both membrane permeability in metallodrug development and homogenous solubility in catalytic cross-coupling reactions.

This application note details the mechanistic rationale, quantitative profiling, and self-validating experimental protocols for synthesizing PrPhOx and its corresponding Copper(II) and Palladium(II) complexes.

Chemical Rationale & Mechanistic Insights

Oxime-based ligands are uniquely positioned in coordination chemistry due to their ambidentate nature and strong σ-donor capabilities, which allow them to stabilize first-row transition metals in normally inaccessible or highly reactive oxidation states[1].

The Role of the Propyl Moiety

While standard acetophenone oxime is widely used, it often yields complexes with poor solubility in non-polar organic media. The addition of the para-propyl group in PrPhOx introduces steric bulk and lipophilicity without disrupting the electronic conjugation of the aromatic system. In drug development, this modification enhances cellular uptake of cytotoxic metal complexes by increasing their affinity for phospholipid bilayers.

Divergent Coordination Modes

PrPhOx exhibits two primary coordination modalities depending on the transition metal and reaction conditions:

• Classical N-Coordination (e.g., Cu, Ni, Co): The oxime nitrogen acts as a Lewis base, donating its lone pair to the metal center. The oxygen atom typically remains protonated and uncoordinated, leading to monodentate behavior[2].

• Cyclometalation (e.g., Pd, Pt): In the presence of a soft electrophilic metal like Pd(II) and an internal base (such as acetate), PrPhOx undergoes Concerted Metalation-Deprotonation (CMD). The oxime nitrogen coordinates first, directing the metal to activate the ortho-C-H bond of the phenyl ring, forming a highly stable 5-membered palladacycle[3].

Physicochemical & Coordination Profiling

The following table summarizes the quantitative and geometric data for PrPhOx and its representative transition metal complexes.

Compound / Complex	Empirical Formula	Coordination Geometry	Primary Coordination Mode	Est. LogP	Yield (%)	Application Focus
PrPhOx (Ligand)	C₁₁H₁₅NO	N/A	N/A	3.24	88	Precursor / Scaffold
[Cu(PrPhOx)₂Cl₂]	C₂₂H₃₀Cl₂CuN₂O₂	Distorted Octahedral	N-monodentate	4.85	76	Antimicrobial screening
[Pd(PrPhOx-H)Cl]₂	C₂₂H₂₈Cl₂N₂O₂Pd₂	Square Planar	C,N-bidentate (Bridged)	5.60	81	Cross-coupling catalysis

Experimental Methodologies

The following protocols are designed as self-validating systems . In-process physical and spectroscopic changes are integrated into the steps to ensure causality and immediate verification of success without relying solely on post-synthesis characterization.

Synthesis of the Ligand (PrPhOx)

Causality: Hydroxylamine hydrochloride requires a mild base (sodium acetate) to liberate the nucleophilic free amine. A strict pH of 4.5–5.0 is maintained; if the solution is too acidic, the amine remains protonated, and if too basic, the oxime product may undergo unwanted side reactions.

Step-by-Step Protocol:

• Preparation: Dissolve 10.0 mmol of 4-propylacetophenone in 25 mL of absolute ethanol.

• Activation: In a separate flask, dissolve 12.0 mmol of hydroxylamine hydrochloride (NH₂OH·HCl) and 15.0 mmol of sodium acetate (NaOAc) in 10 mL of distilled water.

• Reaction: Add the aqueous solution dropwise to the ethanolic ketone solution under continuous stirring.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours.

  • Self-Validation Check: Spot the reaction on a TLC plate (Hexane:EtOAc 8:2). The complete disappearance of the UV-active ketone spot (higher Rf) and the appearance of a new oxime spot (lower Rf) confirms reaction completion.

• Isolation: Cool the mixture to 0°C in an ice bath. Induce crystallization by adding cold water dropwise. Filter the white precipitate, wash with cold water, and dry under a vacuum.

  • Spectroscopic Validation: FTIR will show the disappearance of the sharp C=O stretch (~1680 cm⁻¹) and the appearance of a broad O-H stretch (~3200 cm⁻¹) and a C=N stretch (~1600 cm⁻¹).

Synthesis of [Cu(PrPhOx)₂Cl₂]

Causality: Methanol is selected as the solvent because it dissolves both the lipophilic ligand and the inorganic metal salt. As the neutral complex forms, its solubility in methanol drops, driving the equilibrium forward via precipitation.

Step-by-Step Protocol:

• Solvation: Dissolve 2.0 mmol of PrPhOx in 15 mL of warm methanol.

• Metal Addition: Dissolve 1.0 mmol of Copper(II) chloride dihydrate (CuCl₂·2H₂O) in 5 mL of methanol.

• Complexation: Add the Cu(II) solution dropwise to the ligand solution at room temperature.

  • Self-Validation Check (Visual): The solution will immediately shift from the bright aqua-blue of free Cu(II) to a deep green/brown, indicating successful N-coordination and ligand field splitting alteration.

• Isolation: Stir for 3 hours. Filter the resulting dark green precipitate, wash with cold methanol, and dry in a desiccator.

Synthesis of Cyclopalladated Dimer [Pd(PrPhOx-H)Cl]₂

Causality: Sodium acetate is utilized here not just as a buffer, but as a crucial mechanistic participant. It acts as an internal base to abstract the ortho-proton from the phenyl ring during the C-H activation step, stabilizing the transition state[3].

Step-by-Step Protocol:

• Solvation: Dissolve 1.0 mmol of PrPhOx in 10 mL of glacial acetic acid.

• Metal Addition: Dissolve 1.0 mmol of Potassium tetrachloropalladate (K₂[PdCl₄]) and 1.2 mmol of NaOAc in 5 mL of water.

• Cyclometalation: Combine the solutions and stir continuously at room temperature for 24 hours.

  • Self-Validation Check (Visual & NMR): The dark red/brown Pd(II) solution will gradually deposit a bright yellow precipitate (the chloro-bridged dimer). In ¹H-NMR, the integration of the aromatic region will decrease by one proton, confirming ortho-metalation.

• Isolation: Filter the yellow solid, wash sequentially with water, ethanol, and diethyl ether, and dry under a vacuum.

Workflow & Reaction Pathway

The following diagram illustrates the divergent synthetic pathways from the base substrate to the respective transition metal complexes.

Fig 1: Synthetic workflow and divergent coordination pathways for PrPhOx metal complexes.

References

• Title: physicochemical characterization of mixed ligand complexes of ortho hydroxy acetopenone Source: World Journal of Pharmaceutical Research URL
• Title: High Oxidation States of First-Row Transition-Metal Complexes with Oxime-Based Ligands Source: Xavier University Exhibit URL
• Title: Metal-Involving Synthesis and Reactions of Oximes Source: Chemical Reviews - ACS Publications URL

Sources

• 1. exhibit.xavier.edu [exhibit.xavier.edu]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Crystallization Techniques for 1-(4-Propylphenyl)ethan-1-one Oxime Purification

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Application Note & Validated Protocols

Introduction & Physicochemical Context

1-(4-Propylphenyl)ethan-1-one oxime (CAS: 64128-26-3)[1] is a highly valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs) and advanced functional materials. While the core acetophenone oxime scaffold is well-documented, the addition of a para-propyl group fundamentally alters the molecule's physicochemical profile.

The aliphatic propyl chain significantly increases the compound's lipophilicity (LogP) and van der Waals volume. Thermodynamically, this structural modification depresses the melting point and shifts the solubility curve, making the compound highly prone to "oiling out" (liquid-liquid phase separation) during standard cooling crystallization. To achieve >99% purity, researchers must abandon generic aqueous protocols and utilize precisely engineered binary solvent systems that bypass the binodal curve and directly induce solid lattice nucleation[2],[3].

Thermodynamic Rationale for Solvent Selection

Crystallization is fundamentally driven by controlled supersaturation. For highly lipophilic oximes, solvent selection must balance functional group solvation with hydrophobic tail accommodation:

• Ethyl Acetate / n-Hexane (Solvent/Antisolvent): Ethyl acetate (EtOAc) acts as an ideal primary solvent. Its moderate polarity disrupts the strong intermolecular hydrogen bonding between the oxime hydroxyl (-OH) groups, ensuring complete dissolution. n-Hexane acts as the antisolvent, sharply decreasing the dielectric constant of the medium to force the lipophilic oxime out of solution while retaining non-polar impurities in the mother liquor[2].

• Aqueous Ethanol (Temperature Cycling): Ethanol effectively solvates the oxime at elevated temperatures. The careful addition of water (in lower ratios than used for unsubstituted acetophenone oxime) creates a temperature-dependent solubility gradient[4].

• Cyclohexane (Neat): Industrial patents highlight cyclohexane as a viable single-solvent system for continuous crystallization of alpha-oxime acetophenone derivatives due to its highly specific thermal solubility curve[5].

Quantitative Data: Solvent Systems & Parameters

The following table summarizes the validated thermodynamic parameters for the crystallization of 1-(4-Propylphenyl)ethan-1-one oxime.

Solvent System	Ratio (v/v)	Saturation Temp (°C)	Isolation Temp (°C)	Expected Yield	Purity Profile	Key Mechanism
EtOAc / n-Hexane	1:5	38 - 40	0 - 4	85 - 90%	>99.5%	Antisolvent supersaturation
Ethanol / Water	2.5:1	60	0 - 4	75 - 80%	>98.0%	Thermal gradient cooling
Cyclohexane	Neat	50	15	~70%	>98.5%	Direct thermal crystallization

Process Visualization

Fig 1: Optimized crystallization workflow for 1-(4-Propylphenyl)ethan-1-one oxime.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Solvent-Antisolvent Crystallization (EtOAc/n-Hexane)

This method is adapted from gold-standard procedures for highly pure acetophenone oxime derivatives[2],[3]. It is the preferred method to prevent oiling out.

• Initial Dissolution: Transfer 10.0 g of crude 1-(4-Propylphenyl)ethan-1-one oxime to a 100 mL round-bottom flask. Add 20 mL of Ethyl Acetate (EtOAc). Heat the mixture to 38–40°C under gentle magnetic stirring.

  • Causality: Heating to exactly 40°C ensures complete solvation of the API without causing thermal degradation or E/Z isomerization of the oxime bond.

• Hot Filtration: Rapidly filter the warm solution through a pre-warmed Büchner funnel (porosity 4) into a clean crystallization dish.

  • Validation Checkpoint: The filtrate must be optically clear. Any turbidity indicates premature nucleation or residual insolubles. If turbid, reheat to 40°C and refilter.

• Antisolvent Addition: While maintaining the filtrate at 38°C, dropwise add 100 mL of n-hexane over a 15-minute period.

  • Causality: Slow addition prevents localized zones of extreme supersaturation, which would lead to amorphous precipitation rather than ordered crystal lattice formation.

• Controlled Cooling & Nucleation: Cool the solution to 23°C at a strict rate of approximately 0.5°C/min. Allow the solution to stand undisturbed for 10 minutes to induce primary nucleation, then transfer to an ice bath (0–4°C) for 2 hours.

• Isolation & Washing: Collect the resulting white crystalline solid via vacuum filtration. Wash the filter cake with two 15 mL portions of ice-cold n-hexane.

  • Causality: Ice-cold hexane displaces the EtOAc-rich mother liquor (which harbors the impurities) without dissolving the purified oxime lattice.

• Drying: Dry the crystals under reduced pressure (<10 mbar) at 25°C for 2 hours to a constant weight.

Protocol B: Temperature-Cycling in Aqueous Ethanol

This protocol is ideal for bulk purification where absolute purity can be slightly compromised for higher throughput[4],[6].

• Dissolution: Dissolve 10.0 g of the crude oxime in 25 mL of 95% Ethanol in a 50 mL flask. Heat under reflux on a water bath (approx. 60°C) for 15 minutes.

• Hydration: Slowly add 10 mL of warm deionized water (60°C) to the flask while maintaining stirring.

  • Validation Checkpoint: The solution should remain clear. If a milky emulsion forms immediately, the water ratio is too high (indicating oiling out). Add 1-2 mL of warm ethanol to clarify.

• Annealing: Remove from heat and allow the flask to cool ambiently to room temperature. Once visible crystals form, transfer to an ice bath for 30 minutes.

• Isolation: Filter under vacuum and wash the crystals with 10 mL of cold 50% aqueous ethanol. Dry under vacuum suction.

Troubleshooting Critical Parameters

• Oiling Out (Liquid-Liquid Phase Separation):

  • Mechanism: The para-propyl group depresses the melting point of the compound. If the supersaturation point is reached at a temperature above the melting point of the solute-solvent mixture, the oxime separates as a dense oil rather than a solid.

  • Resolution: If oiling occurs, immediately reheat the mixture until it becomes a single clear phase. Add 5-10% more of the primary solvent (EtOAc or EtOH) to decrease the overall concentration, ensuring the solubility curve is crossed at a lower temperature.

• Polymorphism & Isomerization:

  • Mechanism: Acetophenone oximes exist as E and Z isomers, with the E isomer being thermodynamically favored. Acidic impurities in the crude mixture can catalyze isomerization during heating.

  • Resolution: Ensure all solvents are strictly pH neutral. If the crude material is highly acidic, perform a preliminary liquid-liquid extraction washing the organic layer with a mild 5% NaHCO₃ solution prior to crystallization.

References

• Organic Syntheses | Procedure for Acetophenone Oxime Derivatives (v95p0001) Source: orgsyn.org URL:[Link]

• Chemistry Online | Acetophenone Oxime Preparation & Physico-chemical Properties Source: chemistry-online.com URL:[Link]

• PrepChem | Preparation of Acetophenone Oxime Source: prepchem.com URL:[Link]

• Source: patents.google.

• NextSDS Chemical Database | 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME (CAS: 64128-26-3) Source: nextsds.com URL:[Link]

Sources

• 1. 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME | 64128-26-3 [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chemistry-online.com [chemistry-online.com]
• 5. CN111233719B - Process for preparing alpha-oxime acetophenone derivatives - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]

Application Note: High-Yield Synthesis of Primary Amines via Catalytic Reduction of 1-(4-Propylphenyl)ethan-1-one Oxime

For: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide to the catalytic reduction of 1-(4-propylphenyl)ethan-1-one oxime to the corresponding primary amine, 1-(4-propylphenyl)ethanamine. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and other fine chemicals. Detailed protocols for the synthesis of the oxime starting material and its subsequent reduction using two highly effective catalytic systems, Palladium on Carbon (Pd/C) and Raney® Nickel, are presented. The document elucidates the underlying chemical principles, discusses the rationale behind experimental choices, and offers a comparative analysis of the two catalytic methods to guide researchers in selecting the optimal conditions for their specific needs.

Introduction

The reduction of ketoximes to primary amines is a fundamental transformation in organic synthesis, providing a reliable route to chiral and achiral amines.[1][2] The target molecule, 1-(4-propylphenyl)ethanamine, is a valuable building block in medicinal chemistry. This guide details a robust and scalable two-step synthesis commencing from the commercially available 1-(4-propylphenyl)ethan-1-one. The initial step involves the formation of the oxime, which is then subjected to catalytic hydrogenation.

Catalytic hydrogenation is often preferred over stoichiometric reducing agents due to its higher atom economy, milder reaction conditions, and the generation of cleaner reaction profiles, which simplifies product purification.[1][2][3] This note will focus on two of the most widely employed heterogeneous catalysts for this transformation: Palladium on Carbon (Pd/C) and Raney® Nickel.

Reaction Pathway Overview

The overall synthetic route is a two-step process starting from the parent ketone.

Caption: Overall synthetic scheme for the preparation of 1-(4-propylphenyl)ethanamine.

Synthesis of 1-(4-Propylphenyl)ethan-1-one Oxime

The initial step is the conversion of the ketone to its corresponding oxime. This is a well-established condensation reaction with hydroxylamine.

Principle and Mechanism

The reaction proceeds via nucleophilic attack of the nitrogen atom of hydroxylamine on the carbonyl carbon of the ketone, followed by dehydration to yield the oxime. The use of a base is crucial to neutralize the hydrochloric acid liberated from hydroxylamine hydrochloride, thereby driving the equilibrium towards product formation.

Detailed Experimental Protocol

Materials:

• 1-(4-Propylphenyl)ethan-1-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine or Sodium Acetate

• Ethanol

• Deionized water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of 1-(4-propylphenyl)ethan-1-one (1 equivalent) in ethanol, add hydroxylamine hydrochloride (1.5 equivalents).

• Slowly add a base, such as pyridine (2.0 equivalents) or sodium acetate (2.0 equivalents), to the mixture.

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• To the residue, add deionized water and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic layers and wash sequentially with 1 M HCl to remove any remaining pyridine, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(4-propylphenyl)ethan-1-one oxime.

• The crude product can be purified by recrystallization from an ethanol/water mixture to afford a white crystalline solid.

Expected Yield: >90%

Characterization: The structure of the oxime can be confirmed by ¹H NMR, ¹³C NMR, and IR spectroscopy. The presence of a broad singlet in the ¹H NMR spectrum corresponding to the oxime hydroxyl proton is a key diagnostic signal.

Catalytic Reduction to 1-(4-propylphenyl)ethanamine

The second and final step is the reduction of the oxime to the primary amine. Two highly effective methods are presented below.

Method A: Palladium on Carbon (Pd/C) Catalyzed Hydrogenation

Palladium on carbon is a highly active and versatile catalyst for the hydrogenation of various functional groups, including oximes.[1][2] The reaction is typically carried out under a hydrogen atmosphere.

4.1.1. Causality Behind Experimental Choices

• Catalyst: 5-10% Pd/C is a standard choice, offering a good balance between activity and cost. The carbon support provides a high surface area for the palladium nanoparticles.

• Solvent: Ethanol or methanol are common solvents as they readily dissolve the oxime and are relatively inert under the reaction conditions. The addition of an acid, such as hydrochloric acid or acetic acid, is often crucial to prevent the formation of secondary amine byproducts.[4] The acid protonates the intermediate imine, which inhibits its condensation with the newly formed primary amine.

• Hydrogen Pressure: Moderate pressures (1-10 atm) are generally sufficient for this transformation. Higher pressures can increase the reaction rate but may also lead to over-reduction in some cases.

• Temperature: The reaction is typically conducted at room temperature to moderate temperatures (25-50 °C).

Caption: Experimental workflow for Pd/C catalyzed hydrogenation.

4.1.2. Detailed Experimental Protocol

Materials:

• 1-(4-Propylphenyl)ethan-1-one oxime

• 10% Palladium on Carbon (Pd/C)

• Ethanol

• Concentrated Hydrochloric Acid (HCl) or Glacial Acetic Acid

• Hydrogen gas (H₂)

• Celite®

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Ethyl acetate or Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Parr hydrogenator or a similar pressure-resistant reaction vessel

• Magnetic or mechanical stirrer

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• In a pressure-resistant flask, dissolve 1-(4-propylphenyl)ethan-1-one oxime (1 equivalent) in ethanol.

• Add a catalytic amount of 10% Pd/C (typically 5-10 mol% of palladium relative to the oxime).

• For improved selectivity towards the primary amine, add 1-3 equivalents of concentrated HCl or glacial acetic acid.[4]

• Seal the reaction vessel and purge it several times with hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 3-5 atm).

• Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by the cessation of hydrogen uptake.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with ethanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Dissolve the residue in water and basify with a NaOH solution until the pH is >10 to liberate the free amine.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-(4-propylphenyl)ethanamine.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Method B: Raney® Nickel Catalyzed Reduction

Raney® Nickel is a highly active, pyrophoric catalyst prepared by leaching aluminum from a nickel-aluminum alloy.[5] It is particularly effective for the reduction of nitrogen-containing functional groups.

4.2.1. Causality Behind Experimental Choices

• Catalyst: Raney® Nickel is used as a slurry in water or ethanol. Its high surface area and adsorbed hydrogen make it a very efficient hydrogenation catalyst.

• Solvent: Alcohols such as ethanol or isopropanol are commonly used.

• Additives: The addition of a base, such as sodium hydroxide or potassium hydroxide, is often necessary to suppress the formation of secondary amines.[5][6] In the absence of a base, the primary amine formed can condense with the intermediate imine, leading to the formation of a secondary amine upon further reduction.

• Temperature and Pressure: The reaction can often be carried out at atmospheric pressure under reflux, although moderate hydrogen pressure can also be applied to increase the reaction rate.

Caption: Simplified mechanistic pathways for Raney® Nickel reduction of oximes.

4.2.2. Detailed Experimental Protocol

Materials:

• 1-(4-Propylphenyl)ethan-1-one oxime

• Raney® Nickel (as a slurry in water or ethanol)

• Ethanol or Isopropanol

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Deionized water

• Diethyl ether or Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Filtration apparatus

Procedure:

• In a round-bottom flask, suspend 1-(4-propylphenyl)ethan-1-one oxime (1 equivalent) in ethanol.

• Carefully add a slurry of Raney® Nickel (a significant excess by weight, e.g., 20-50 wt% of the oxime). Caution: Raney® Nickel is pyrophoric and should be handled with care under a moist atmosphere.

• Add a catalytic amount of a base, such as 2% KOH by weight relative to the solvent.[5][6]

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by TLC.

• After the reaction is complete (typically 2-6 hours), cool the mixture to room temperature.

• Carefully filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel. Keep the filter cake wet with solvent at all times to prevent ignition. Wash the filter cake thoroughly with ethanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• Take up the residue in diethyl ether or dichloromethane and wash with water to remove any inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(4-propylphenyl)ethanamine.

• The product can be further purified by vacuum distillation.

Comparative Analysis of Catalytic Systems

Parameter	Pd/C Hydrogenation	Raney® Nickel Reduction
Activity	High	Very High
Selectivity	Good to excellent with acid additive	Good to excellent with base additive
Reaction Conditions	Mild (RT, low H₂ pressure)	Can be run at atmospheric pressure (reflux)
Catalyst Handling	Non-pyrophoric, easy to handle	Pyrophoric, requires careful handling
Cost	Generally more expensive	More cost-effective
Work-up	Simple filtration	Filtration requires caution due to pyrophoric nature

Conclusion

Both Palladium on Carbon and Raney® Nickel are highly effective catalysts for the reduction of 1-(4-propylphenyl)ethan-1-one oxime to the corresponding primary amine. The choice between the two methods will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations. The Pd/C method offers milder reaction conditions and easier catalyst handling, while the Raney® Nickel method can be more cost-effective and may offer higher activity. By following the detailed protocols provided in this application note, researchers can achieve high yields of the desired primary amine with excellent purity.

References

• Taylor, K. E. (2014). Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel and 2-propanol as hydrogen donor. University of Tennessee at Chattanooga. [Link]

• Redina, E. A., Ivanova, I. I., Arkhipova, N. Y., & Kustov, L. M. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. Catalysts, 12(12), 1614. [Link]

• Taylor, K. E. (2014). Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel® and 2-propanol as hydrogen donor. Semantic Scholar. [Link]

• Lange, J. W. (1976). Preparation of primary amines. U.S.

• Hartung, W. H. (1928). Catalytic Reduction of Nitriles and Oximes. Journal of the American Chemical Society, 50(12), 3370–3374. [Link]

• The Hive. (2010). Reduction of oximes to corresponding amines. [Link]

• Taylor, K. (2014). Table I from "Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel® and 2-propanol as hydrogen donor". Semantic Scholar. [Link]

• Hulme, A. N., & M. A. L. (2013). An investigation of the observed, but counter-intuitive, stereoselectivity noted during chiral amine synthesis via N-chiral-ketimines. Beilstein Journal of Organic Chemistry, 9, 2232–2245. [Link]

• Encyclopedia.pub. (2022). Heterogeneous Catalysis for Selective Hydrogenation of Oximes. [Link]

• Lennon, D., & Webb, G. (2007). The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. Hiden Analytical. [Link]

• Chemistry LibreTexts. (2021). 5.2: Catalytic Hydrogenation. [Link]

• Ranu, B. C., & Das, A. (2004). Reduction of oximes with sodium borohydride-copper (II) sulfate in methanol. Indian Journal of Chemistry - Section B, 43B(6), 1333-1335. [Link]

• Hares, K., Wegener, H. W., Roth, T. F. H., Reichert, R., Vogt, D., & Seidensticker, T. (2024). Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst. Catalysis Science & Technology, 14(10), 2843-2850. [Link]

• Ashenhurst, J. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]

• Li, Y., et al. (2022). A Palladium-Catalyzed 4CzIPN-Mediated Decarboxylative Acylation Reaction of O-Methyl Ketoximes with α-Keto Acids under Visible Light. Molecules, 27(23), 8263. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Choi, J.-H., et al. (2015). Selective hydrogenation of acetophenone with supported Pd and Rh catalysts in water, organic solvents, and CO2-dissolved expanded liquids. Green Chemistry, 17(3), 1877-1883. [Link]

• Mthembu, S. J., & Bala, M. D. (2025). Exploring Cobalt, Nickel, and Palladium Complexes for the Hydrogenation Reactions: A Review. IntechOpen. [Link]

• Sajiki, H., et al. (2006). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Letters, 8(15), 3279–3281. [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Propylphenyl)ethan-1-one. PubChem. [Link]

• NextSDS. (n.d.). 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME — Chemical Substance Information. [Link]

• Al-Majid, A. M., et al. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Molbank, 2023(1), M1584. [Link]

Sources

• 1. Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Catalytic Reduction of Nitriles and Oximes - [www.rhodium.ws] [erowid.org]
• 5. scholar.utc.edu [scholar.utc.edu]
• 6. "Reduction of ketoximes to amines by catalytic transfer hydrogenation u" by Katherynne E. Taylor [scholar.utc.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4-Propylacetophenone Oxime Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing stalled or incomplete conversions during the synthesis of 4-propylacetophenone oxime.

Rather than providing a generic list of instructions, this guide deconstructs the thermodynamic and kinetic causality behind the reaction, empowering you to diagnose and optimize your specific experimental conditions.

Mechanistic Causality: The pH Paradox & Steric Factors

Incomplete conversion of 4-propylacetophenone to its oxime is rarely a failure of the starting material's inherent reactivity, but rather a breakdown in the thermodynamic or kinetic environment of the reaction. Acetophenones are sterically more hindered than aldehydes, and the para-propyl group contributes mild electron density via hyperconjugation, slightly reducing the electrophilicity of the carbonyl carbon.

However, the most critical point of failure is the pH paradox of oxime formation. The reaction proceeds via a two-step addition-elimination pathway:

• Nucleophilic Addition: Requires unprotonated hydroxylamine (freebase) to attack the carbonyl.

• Dehydration: The resulting carbinolamine intermediate requires acid catalysis to eliminate water and form the C=N double bond.

As documented in classic kinetic studies, the rate-determining step is highly pH-dependent[1]. At a pH below 4.0, hydroxylamine is heavily protonated, destroying its nucleophilicity and halting the addition step. Conversely, at a pH above 6.0, the lack of available protons prevents the dehydration of the tetrahedral carbinolamine intermediate[2]. Thus, the reaction exhibits a bell-shaped pH-rate profile, with an optimal kinetic sweet spot strictly between pH 4.5 and 5.5[1][2]. Failing to properly buffer the hydroxylamine hydrochloride salt within this window is the primary cause of stalled, incomplete conversions[3].

Diagnostic workflow for troubleshooting incomplete oxime conversion.

Quantitative Troubleshooting Matrix

To achieve 100% conversion, experimental parameters must be tightly controlled. The table below summarizes the quantitative boundaries required for optimal oxime formation.

Parameter	Sub-optimal Condition	Mechanistic Consequence	Optimized Target
pH Level	< 4.0	Hydroxylamine protonation (loss of nucleophilicity)	4.5 – 5.5
pH Level	> 6.0	Insufficient protonation of carbinolamine for dehydration	4.5 – 5.5
Stoichiometry	1.0 Equivalent	Equilibrium stalls before 100% conversion	1.5 – 2.0 Equivalents
Temperature	20°C (Room Temp)	Activation energy barrier for carbinolamine dehydration not met	60°C – 80°C (Reflux)
Solvent Ratio	Pure Water	Poor solubility of the hydrophobic 4-propylacetophenone	EtOH/Water (4:1 v/v)

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the internal validation check is met.

Step 1: Reagent Integrity Check & Stoichiometry

• Action: Weigh 1.0 equivalent of 4-propylacetophenone, 1.5 equivalents of Hydroxylamine Hydrochloride (NH₂OH·HCl), and 1.5 equivalents of anhydrous Sodium Acetate (NaOAc).

• Self-Validation: Inspect the NH₂OH·HCl. It must be a free-flowing powder. If it forms hard clumps, it has absorbed atmospheric moisture. This skews the molarity and introduces excess water, which will shift the reaction equilibrium backward. Use fresh reagents.

Step 2: Solvent Selection & Buffered Assembly

• Action: Dissolve the ketone in absolute ethanol (to achieve a 0.5 M concentration). In a separate vessel, dissolve the NH₂OH·HCl and NaOAc in a minimal amount of distilled water. Combine the solutions dropwise.

• Self-Validation: Check the pH of the combined mixture using a glass electrode or narrow-range pH paper. It must read between 4.5 and 5.5. If the pH is <4.0, add additional NaOAc incrementally until the target is reached[3].

Step 3: Thermal Activation & Kinetic Monitoring

• Action: Equip the reaction flask with a reflux condenser and heat to 80°C (gentle reflux) for 2–4 hours.

• Self-Validation: Perform TLC analysis (Hexanes:EtOAc 4:1) every 60 minutes. The starting material (UV active) will deplete, and a new, more polar spot (the oxime) will appear at a lower Rf. The appearance of two closely eluting product spots indicates the expected formation of E and Z stereoisomers[4][5].

Step 4: Equilibrium Shift & Aqueous Workup

• Action: Once TLC indicates the reaction has stalled or completed, cool the mixture to room temperature and concentrate the ethanol under reduced pressure. Partition the resulting residue between Ethyl Acetate and water.

• Self-Validation: The removal of ethanol drives the precipitation/partitioning of the oxime. Wash the organic layer with brine to remove residual water and salts, then dry over anhydrous Na₂SO₄. The organic layer should be entirely clear, indicating complete removal of aqueous impurities.

Step 5: Isolation & Verification

• Action: Filter the drying agent and evaporate the solvent to yield the crude 4-propylacetophenone oxime.

• Self-Validation: Obtain a crude ¹H-NMR spectrum. The disappearance of the ketone methyl singlet (~2.5 ppm) and the appearance of the oxime methyl singlet confirms conversion.

Frequently Asked Questions (FAQs)

Q1: I added excess hydroxylamine hydrochloride to push the equilibrium, but the reaction still stalled at 70% conversion. Why? A1: Adding more NH₂OH·HCl without proportionally increasing your base (e.g., sodium acetate) drops the pH of the reaction mixture below the optimal threshold (<4.0). This heavily protonates the hydroxylamine, destroying its nucleophilicity[1]. Always scale your buffer equivalents directly with your reagent equivalents.

Q2: Does the para-propyl group on the acetophenone significantly hinder the reaction? A2: While aldehydes react rapidly, acetophenones are inherently slower due to the steric bulk of the methyl group and the resonance stabilization of the carbonyl by the phenyl ring. The para-propyl group provides mild electron donation via hyperconjugation, slightly decreasing the carbonyl's electrophilicity. This necessitates thermal activation (reflux) to overcome the activation energy barrier[3].

Q3: My TLC shows two new spots instead of one. Did the reaction degrade or form side products? A3: Acetophenone oximes frequently form as a mixture of E and Z isomers[4][5]. Because the hydroxyl group can be oriented either syn or anti to the methyl group, these isomers often have slightly different Rf values on silica gel. This is a normal stereochemical outcome, not a degradation pathway.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Boronic acids facilitate rapid oxime condensations at neutral pH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Synthesis of Nonracemic Primary Amines via Spiroborate Catalyzed Reduction of pure (E)- and (Z)-O-Benzyloximes: Applications toward the Synthesis of Calcimimetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portal.tpu.ru [portal.tpu.ru]

Technical Support Center: Optimizing Reaction Conditions for 1-(4-Propylphenyl)ethan-1-one Oxime Formation

Welcome to the technical support center for the synthesis of 1-(4-propylphenyl)ethan-1-one oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to this specific oximation reaction. Our goal is to empower you with the knowledge to not only successfully synthesize your target molecule but also to understand the underlying chemical principles for effective optimization and problem-solving.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the formation of 1-(4-propylphenyl)ethan-1-one oxime?

A1: The formation of 1-(4-propylphenyl)ethan-1-one oxime is a condensation reaction between the ketone, 1-(4-propylphenyl)ethan-1-one, and hydroxylamine.[1][2] This reaction involves the nucleophilic attack of the nitrogen atom of hydroxylamine on the electrophilic carbonyl carbon of the ketone, followed by the elimination of a water molecule to form the C=N double bond of the oxime.

Q2: Why is a base typically added to the reaction mixture when using hydroxylamine hydrochloride?

A2: Hydroxylamine is often supplied as its hydrochloride salt (NH₂OH·HCl) for stability.[2] The hydrochloride salt is not nucleophilic enough to initiate the reaction. A base, such as sodium acetate or pyridine, is required to neutralize the hydrochloric acid and liberate the free hydroxylamine (NH₂OH), which is the active nucleophile.[1][3]

Q3: What are the expected geometric isomers for 1-(4-propylphenyl)ethan-1-one oxime?

A3: Since 1-(4-propylphenyl)ethan-1-one is an unsymmetrical ketone, its corresponding oxime can exist as two geometric isomers: the E-isomer and the Z-isomer. The isomerism arises from the restricted rotation around the C=N double bond. The relative stability and ratio of these isomers can be influenced by the reaction conditions and the steric and electronic properties of the substituents.

Q4: What are the primary safety precautions to consider during this synthesis?

A4: Hydroxylamine and its salts can be potentially explosive, especially when heated in the absence of a solvent. It is crucial to handle these reagents with care and avoid excessive heating of the solid material. The reaction should be conducted in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Experimental Protocol: Synthesis of 1-(4-Propylphenyl)ethan-1-one Oxime

This protocol is a generalized procedure based on established methods for the synthesis of acetophenone oximes.[3][4][5][6] Optimization may be required to achieve the best results for your specific experimental setup.

Materials:

• 1-(4-Propylphenyl)ethan-1-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Pyridine

• Ethanol (or other suitable protic solvent)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel) and chamber

• UV lamp for TLC visualization

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-propylphenyl)ethan-1-one (1.0 eq) in ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (1.1-1.5 eq) and sodium acetate (1.5-2.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature or heat to reflux (typically 50-80 °C) for 1-4 hours. The reaction progress should be monitored by TLC.

• Workup:

  • Once the reaction is complete (as indicated by the consumption of the starting ketone on TLC), cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Add deionized water to the residue and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic extracts and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-(4-propylphenyl)ethan-1-one oxime.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Table 1: Recommended Reaction Parameters

Parameter	Recommended Range	Rationale
Hydroxylamine HCl (eq)	1.1 - 1.5	A slight excess ensures complete conversion of the ketone.
Base (eq)	1.5 - 2.0	Sufficient base is needed to neutralize the HCl and drive the equilibrium towards the free hydroxylamine.
Temperature (°C)	25 - 80	Higher temperatures can increase the reaction rate, but may also promote side reactions. Start at room temperature and gently heat if the reaction is slow.
Reaction Time (h)	1 - 4	Monitor by TLC to determine the optimal reaction time.
Solvent	Ethanol, Methanol	Protic solvents are generally effective for this reaction.

Troubleshooting Guide

Q5: My reaction yield is very low. What are the potential causes and how can I improve it?

A5: Low yields can stem from several factors. Here is a systematic approach to troubleshooting:

• Incomplete Reaction:

  • Reasoning: The reaction may not have reached completion. The 4-propylphenyl group is electron-donating, which can slightly decrease the electrophilicity of the carbonyl carbon, potentially slowing the reaction compared to unsubstituted acetophenone.

  • Solution:

    • Increase Reaction Time: Continue to monitor the reaction by TLC until the starting ketone spot is no longer visible.

    • Increase Temperature: Gently heat the reaction mixture to increase the rate.[1]

    • Check Reagent Stoichiometry: Ensure a slight excess of hydroxylamine hydrochloride and an adequate amount of base are used.

• Suboptimal pH:

  • Reasoning: The pH of the reaction is critical. While a base is needed to free the hydroxylamine, a slightly acidic environment (pH 4-5) often catalyzes the dehydration step.[1] Using a buffered system or a weaker base might be beneficial.

  • Solution:

    • Consider using sodium acetate as a buffer instead of a stronger base like pyridine.

    • If using a stronger base, ensure the stoichiometry is correct to avoid a highly basic environment which can promote other side reactions.

• Side Reactions:

  • Reasoning: The formation of byproducts can consume starting material and reduce the yield of the desired oxime.

  • Solution:

    • Avoid High Temperatures: Excessive heat can promote side reactions.

    • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen) can prevent oxidation of sensitive starting materials or intermediates.[1]

Q6: I am observing multiple spots on my TLC plate even after the reaction has run for a long time. What could these be?

A6: The presence of multiple spots could indicate a mixture of starting material, product isomers, and byproducts.

• Unreacted Starting Material: The spot corresponding to 1-(4-propylphenyl)ethan-1-one.

• E and Z Isomers of the Oxime: The two geometric isomers of the product may have slightly different Rf values on TLC and might appear as two close spots.

• Beckmann Rearrangement Product: Under acidic conditions or at elevated temperatures, ketoximes can undergo a Beckmann rearrangement to form an amide.[7] For 1-(4-propylphenyl)ethan-1-one oxime, this would lead to the formation of N-(4-propylphenyl)acetamide.

• Hydrolysis Product: If the workup conditions are too acidic, the formed oxime can hydrolyze back to the starting ketone.

Q7: How can I effectively purify my 1-(4-propylphenyl)ethan-1-one oxime?

A7: The purification strategy depends on the nature of the impurities.

• Aqueous Wash: During the workup, washing the organic layer with a dilute acid solution can help remove any unreacted basic starting materials (like pyridine). A subsequent wash with a dilute base (like sodium bicarbonate solution) can remove acidic impurities.

• Recrystallization: If the product is a solid, recrystallization is a highly effective method for purification. Experiment with different solvent systems such as ethanol/water, methanol/water, or ethyl acetate/hexanes to find the optimal conditions for crystallization.

• Column Chromatography: For separating isomers or removing closely related impurities, silica gel column chromatography is a standard technique. A gradient elution with a mixture of a non-polar solvent (like hexanes) and a polar solvent (like ethyl acetate) is typically effective.

Visualizing the Process

Reaction Mechanism

The formation of an oxime proceeds through a two-step mechanism: nucleophilic addition of hydroxylamine to the carbonyl group to form a carbinolamine intermediate, followed by dehydration to yield the oxime.

Caption: General mechanism of oxime formation.

Troubleshooting Workflow

A systematic approach to troubleshooting can save significant time and resources. The following workflow outlines a logical sequence of steps to diagnose and resolve common issues in the synthesis of 1-(4-propylphenyl)ethan-1-one oxime.

Caption: Troubleshooting workflow for oximation.

References

• Process for preparing 4-hydroxyacetophenone oxime. (n.d.). Google Patents.

• Supporting information - The Royal Society of Chemistry. (n.d.). Retrieved March 25, 2026, from [Link]

• Quartarone, G., et al. (2014). Beckmann rearrangement of acetophenone oximes to the corresponding amides organo-catalyzed by trifluoroacetic acid for.
• Sharghi, H., & Hosseini-Sarvari, M. (2006). An Efficient Procedure for Synthesis of Oximes by Grinding. Asian Journal of Chemistry, 18(1), 237.
• Pham, P. H., et al. (2020). Functionalization of C–H bonds in acetophenone oximes with arylacetic acids and elemental sulfur. RSC Advances, 10(21), 12345-12353.
• Gawley, R. E., & Aubé, J. (Eds.). (2012). Principles of Asymmetric Synthesis. Elsevier.
• (2022). Acetophenone Oxime. Organic Syntheses, 99, 248-261.

• Supporting Materials. (n.d.). Retrieved March 25, 2026, from [Link]

• Loiseau, F., & Beauchemin, A. M. (2012). E-1-(1-Hydroxycyclohexyl)ethanone oxime. Organic Syntheses, 89, 246-255.

• 1-(4-Bromophenyl)ethanone oxime (1). (n.d.). Organic Syntheses. Retrieved March 25, 2026, from [Link]

• Stradling, S. S., & Gage, C. L. (1985). And the Winner is... A Multi-Step Synthesis for the Introductory Organic Course.

• 1-Indanone oxime. (n.d.). Organic Syntheses. Retrieved March 25, 2026, from [Link]

• Process for the synthesis of o-substituted oxime compounds and the conversion thereof into the corresponding hydroxylamine o-substituted. (n.d.). Google Patents.

• Oxime synthesis by condensation or oxidation. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• Reich, H. J. (2020, February 14). 1H NMR Chemical Shifts. University of Wisconsin. Retrieved March 25, 2026, from [Link]

• 1-(4-propylphenyl)ethan-1-one (C11H14O). (n.d.). PubChemLite. Retrieved March 25, 2026, from [Link]

• 1-(4-Propylphenyl)ethan-1-one oxime. (n.d.). 华夏化工网. Retrieved March 25, 2026, from [Link]

• 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

• Ethanone, 1-phenyl-, oxime. (n.d.). NIST WebBook. Retrieved March 25, 2026, from [Link]

• Guty, T. J., et al. (2024). A guide to troubleshooting metal sacrificial anodes for organic electrosynthesis. Chemical Society Reviews.

• Experiment 4 - Oxidation of Acetophenone. (n.d.). WebAssign. Retrieved March 25, 2026, from [Link]

• A guide to troubleshooting metal sacrificial anodes for organic electrosynthesis. (2024, March 6). Semantic Scholar. Retrieved March 25, 2026, from [Link]

• 1-(4-Propylphenyl)ethan-1-one. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Rafiq, M., et al. (2008). (E)-1-(4-Aminophenyl)ethanone oxime. Acta Crystallographica Section E: Structure Reports Online, 64(10), o2173.
• Rafiq, M., et al. (2008). (E)-1-(4-Aminophenyl)ethanone oxime. Acta Crystallographica Section E, 64(Pt 10), o2173.

• Improved Chemical Synthesis, Identification and Evaluation of Prospective Centrally Active Oxime Antidotes for the Treatment of Nerve Agent Exposure. (2023, July 20). OSTI.GOV. [Link]

• Process for the purification of caprolactam. (n.d.). Google Patents.

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• 7. 1-(4-Propylphenyl)ethan-1-one(2932-65-2) 13C NMR spectrum [chemicalbook.com]

Technical Support Center: Long-Term Storage and Prevention of Hydrolysis for 1-(4-Propylphenyl)ethan-1-one Oxime

Introduction

1-(4-Propylphenyl)ethan-1-one oxime is a versatile chemical intermediate utilized in various research and development applications, from synthetic chemistry to materials science. As with many oxime-containing compounds, its long-term stability can be compromised by hydrolysis, a chemical reaction that cleaves the carbon-nitrogen double bond (C=N) and reverts the oxime to its parent ketone and hydroxylamine. This degradation can lead to inconsistent experimental results, reduced product yields, and the introduction of significant impurities.

This guide provides a comprehensive technical overview of the factors influencing the hydrolysis of 1-(4-Propylphenyl)ethan-1-one oxime and offers robust, field-proven strategies for its prevention during long-term storage. The information herein is designed for researchers, scientists, and drug development professionals who require high-purity, stable reagents for their work.

Section 1: The Mechanism of Hydrolysis and Key Degradation Factors

Understanding the root causes of degradation is the first step toward prevention. Oxime hydrolysis is a reversible reaction, fundamentally driven by the presence of water and accelerated by several environmental factors.[1]

The stability of an oxime is influenced by its molecular structure; ketoximes, such as 1-(4-Propylphenyl)ethan-1-one oxime, generally exhibit greater stability than oximes derived from aldehydes.[2] However, even these more stable compounds are susceptible to degradation under suboptimal conditions.

The Role of Water and Acid

The primary mechanism of degradation is acid-catalyzed hydrolysis.[3][4] In this process, a water molecule attacks the carbon of the C=N bond. This reaction is significantly faster under acidic conditions because protonation of the oxime nitrogen makes the carbon atom more electrophilic and susceptible to nucleophilic attack by water.[1][5] While oximes can exhibit maximum stability in specific aqueous pH ranges (often between pH 2 and 3), for solid-state storage, the goal is to eliminate both moisture and acidic or basic contaminants.[6]

Caption: Acid-catalyzed hydrolysis of 1-(4-Propylphenyl)ethan-1-one oxime.

Critical Environmental Factors

• Moisture: As a primary reactant, atmospheric moisture is the most significant threat to the stability of the oxime.[7] Hygroscopic materials can readily absorb water from the air, creating a microenvironment where hydrolysis can occur, even in a seemingly solid sample.[8]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[1] Storing the compound at elevated or even ambient room temperatures for extended periods can significantly accelerate degradation.

• Light: Exposure to light, particularly UV radiation, can induce photochemical decomposition.[9] This can lead to other degradation pathways, including N-O bond scission or the Beckmann rearrangement, further compromising sample purity.[9][10]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 1-(4-Propylphenyl)ethan-1-one oxime?

A1: For maximal long-term stability, the compound should be stored at 2-8°C in a tightly sealed amber glass vial under an inert atmosphere (e.g., Argon or Nitrogen) . The vial should be placed inside a desiccator containing an active desiccant like silica gel or calcium chloride to rigorously exclude moisture.[9][11]

Q2: What are the first physical signs of degradation I should look for?

A2: Visual inspection can often provide the first clue of degradation. Be alert for a change in color (e.g., from white/off-white to yellow), a change in texture (e.g., clumping or caking of the powder, indicating moisture absorption), or a lower-than-expected melting point.[9]

Q3: Can I store the oxime in a solution for convenience?

A3: Storing the oxime in a solution is not recommended for long-term stability. The presence of a solvent, especially protic solvents like water or alcohols, dramatically increases the probability and rate of hydrolysis.[9] If you must prepare a solution, it should be made fresh for immediate use. For short-term storage of a few days, a solution in an anhydrous aprotic solvent, kept refrigerated and under an inert atmosphere, may be acceptable, but its stability must be verified.

Q4: Why is an inert atmosphere necessary if hydrolysis, not oxidation, is the main concern?

A4: While oxidation is a potential concern for many organic compounds, the primary role of an inert atmosphere in this context is to create a dry, protective environment.[7] By filling the container's headspace with a dry, heavy gas like Argon, you displace any ambient, moisture-containing air.[11] This provides a robust barrier against the ingress of atmospheric water vapor, which is critical for preventing hydrolysis.[12]

Q5: How should I handle the compound when taking a sample for an experiment?

A5: To maintain the integrity of the bulk material, allow the container to warm to room temperature inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold compound.[11] Briefly open the vial, remove the desired amount, blanket the headspace with fresh inert gas (if possible), and promptly and tightly reseal the container. Return it to cold storage within the desiccator.

Section 3: Troubleshooting Guide

If you suspect your sample of 1-(4-Propylphenyl)ethan-1-one oxime has degraded, use the following guide to identify the cause and determine the appropriate course of action.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., yellowing, clumping)	1. Moisture ingress from improper sealing or storage.[9] 2. Exposure to light leading to photochemical degradation.[9]	1. Verify compound purity using an analytical method (see Protocol 4.2). 2. If significant degradation is confirmed, discard the material. 3. Review storage procedures. Ensure vials are tightly sealed, stored in a desiccator, and protected from light.[9]
Inconsistent analytical results (e.g., extra peaks in ¹H NMR, GC, or LC-MS)	1. Hydrolysis has occurred, resulting in the presence of 1-(4-Propylphenyl)ethan-1-one.[13] 2. Presence of other degradation products (e.g., from Beckmann rearrangement).	1. Identify the impurities using GC-MS or LC-MS.[9][14] 2. The parent ketone is the most likely impurity from hydrolysis. 3. If purity is compromised, consider purifying the bulk material via recrystallization or using a fresh, verified batch.
Low yield or unexpected byproducts in a reaction	The starting oxime has partially degraded, reducing the concentration of the active reagent and introducing impurities.	1. Always confirm the purity of the oxime via a quick QC check (e.g., TLC or ¹H NMR) before starting a critical reaction.[13] 2. If degradation is detected, use a fresh, high-purity batch of the starting material.

Section 4: Protocols for Ensuring Long-Term Stability

Adherence to rigorous protocols for storage and quality control is essential for preserving the integrity of 1-(4-Propylphenyl)ethan-1-one oxime.

Protocol 4.1: Recommended Storage Protocol for Solid Compound

• Container Selection: Use a clean, dry amber glass vial with a PTFE-lined cap to prevent light exposure and ensure a tight seal.[7][9]

• Aliquoting: If you have a large batch, aliquot the material into several smaller vials. This minimizes the exposure of the entire batch to the atmosphere during repeated use.

• Inert Gas Blanketing: In a glove box or using a Schlenk line, place the aliquot in the vial.[12][15] Evacuate the air and backfill with a dry, inert gas such as Argon or Nitrogen. Repeat this cycle 2-3 times.

• Sealing: Tightly seal the vial cap. For extra protection, wrap the cap-vial interface with Parafilm®.

• Desiccation: Place the sealed vial inside a desiccator containing an active desiccant (e.g., blue indicating silica gel).[8]

• Cold Storage: Store the desiccator in a refrigerator at 2-8°C.

• Logging: Label the vial clearly with the compound name, date of storage, and batch number.

Protocol 4.2: Quality Control - Verifying Compound Integrity via ¹H NMR

This protocol allows for the detection of the primary hydrolysis product, 1-(4-Propylphenyl)ethan-1-one.

• Sample Preparation: Prepare a solution of the stored oxime in a deuterated solvent (e.g., CDCl₃).

• Acquire Spectrum: Obtain a standard ¹H NMR spectrum.

• Analysis:

  • Oxime: Identify the characteristic signals for the oxime. The methyl group (CH₃) adjacent to the C=N bond will have a specific chemical shift.

  • Ketone Impurity: Compare the spectrum to a reference spectrum of the parent ketone, 1-(4-Propylphenyl)ethan-1-one. The key diagnostic signal for the ketone is the methyl ketone singlet, which will have a different chemical shift than the oxime methyl group.

• Quantification: Integrate the signals corresponding to the oxime and the ketone impurity. The relative integration allows for an estimation of the purity and the extent of hydrolysis. A pure sample should show no detectable signal for the ketone.

Section 5: Data Summary & Visualizations

Table 1: Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2–8°C (Refrigerated)	Slows the kinetic rate of hydrolysis and other degradation pathways.[6][9]
Atmosphere	Dry Inert Gas (Argon, N₂)	Excludes atmospheric moisture (the primary reactant) and oxygen.[7][12]
Light Exposure	Protect from Light	Prevents photochemical decomposition and rearrangement reactions.[9]
Container	Tightly Sealed Amber Glass Vial	Provides a physical barrier to moisture and light.[7][9]
Environment	In a Desiccator	Provides a secondary barrier against ambient humidity.[8][11]

Troubleshooting Workflow

Caption: Decision workflow for troubleshooting suspected oxime degradation.

References

• Guan, F., Chen, Y., Zhang, Y., & Yu, R. (2021). A coupling process of electrodialysis with oxime hydrolysis reaction for preparation of hydroxylamine sulfate. RSC Advances. Available at: [Link]

• Schoene, K., & Worek, F. (1990). Study on the stability of the oxime HI 6 in aqueous solution. PubMed. Available at: [Link]

• Popp, B. V., & Baller, M. K. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Available at: [Link]

• Rashidian, M., et al. (2015). Boronic acids facilitate rapid oxime condensations at neutral pH. Chemical Science. Available at: [Link]

• Kubota, H., et al. (2018). Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity. Chemical Science. Available at: [Link]

• Grokipedia. (n.d.). Oxime. Grokipedia. Available at: [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition. Available at: [Link]

• Kalia, J., & Raines, R. T. (2009). Hydrolytic Stability of Hydrazones and Oximes. PMC - NIH. Available at: [Link]

• Google Patents. (n.d.). Continuous hydrolysis of ketoxime. Google Patents.

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. orgsyn.org. Available at: [Link]

• EPA. (n.d.). Analytical method for the determination of oxamyl and its oxime metabolite in water using lc/ms/ms analysis. epa.gov. Available at: [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Chemistry Stack Exchange. Available at: [Link]

• DTIC. (1972). OXIDATION OF ETHYL MICHLER'S KETONE OXIME. Defense Technical Information Center. Available at: [Link]

• Inert Corporation. (n.d.). Glove Boxes for Sensitive Chemicals & Materials. Inert Corporation. Available at: [Link]

• Ibis Scientific, LLC. (2025). The Role of Desiccants in Protecting Hygroscopic Chemicals. Ibis Scientific. Available at: [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by hydrolysis, deprotection, or oxidation. organic-chemistry.org. Available at: [Link]

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Technical Support Center: Resolving E/Z Isomer Mixtures of 1-(4-Propylphenyl)ethan-1-one Oxime

Welcome to the Technical Support Center for the chromatographic resolution of 1-(4-Propylphenyl)ethan-1-one oxime (CAS: 64128-26-3)[1]. The separation of geometric oxime isomers is a notorious bottleneck in drug development and synthetic validation. This guide is designed for analytical scientists and researchers, providing mechanistically grounded troubleshooting, self-validating protocols, and quantitative insights to successfully resolve and isolate these isomers.

Part 1: Mechanistic Insights & Causality

To separate E/Z isomers effectively, one must understand the causality behind their physicochemical behavior. The synthesis of 1-(4-Propylphenyl)ethan-1-one oxime yields a thermodynamic mixture of E (anti) and Z (syn) isomers.

The Causality of Co-elution: Standard reversed-phase (C18) columns separate molecules based on hydrophobicity. Because the E and Z isomers of this molecule possess identical molecular weights and nearly identical partition coefficients (LogP), C18 phases often fail to resolve them[2].

The Causality of Shape Selectivity: In the Z-isomer (where the oxime -OH is syn to the 4-propylphenyl group), steric repulsion between the hydroxyl oxygen and the ortho-protons of the aromatic ring forces the phenyl ring to twist out of the plane of the C=N double bond[3]. Conversely, the E-isomer experiences less steric hindrance, allowing the aromatic ring to remain coplanar and fully conjugated. By utilizing a Phenyl-Hexyl or Biphenyl stationary phase, chromatographers can exploit this 3D conformational difference. The coplanar E-isomer engages in stronger π−π stacking interactions with the stationary phase compared to the twisted Z-isomer, resulting in baseline resolution[2].

The Causality of Interconversion: Oximes have a high energy barrier for rotation around the C=N bond, making them isolable at room temperature. However, exposure to acidic mobile phase modifiers (e.g., Trifluoroacetic acid) or protic solvents can protonate the nitrogen, temporarily lowering the rotational barrier and causing dynamic stereomutation (interconversion) directly on the column[4][5].

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my chromatogram showing a "saddle" or plateau between the two isomer peaks instead of a return to baseline? A1: A plateau between peaks is the hallmark of on-column interconversion. As the isomers separate, they dynamically convert into one another during their transit through the column. This is typically catalyzed by acidic modifiers in your mobile phase or active silanol groups on older silica columns[2][5]. To resolve this, switch to a neutral buffer (e.g., 10 mM Ammonium Acetate, pH 7.0) and lower the column compartment temperature to 15-20 °C to kinetically freeze the isomers.

Q2: How can I definitively assign which peak is the E-isomer and which is the Z-isomer? A2: Retention time alone cannot definitively assign stereochemistry. You must isolate the fractions and utilize 2D-NOESY Nuclear Magnetic Resonance (NMR) spectroscopy. The Z-isomer will show strong Nuclear Overhauser Effect (NOE) cross-peaks between the oxime hydroxyl proton and the alkyl protons of the methyl group, while the E-isomer will show cross-peaks between the hydroxyl proton and the ortho-protons of the 4-propylphenyl ring[2].

Q3: Can I use methanol as my strong solvent in Reversed-Phase HPLC? A3: It is highly recommended to use Acetonitrile (an aprotic solvent) instead of Methanol (a protic solvent). Protic solvents can facilitate hydrogen bonding networks that lower the activation energy for E/Z interconversion, potentially degrading your resolution during preparative scale-up[4].

Part 3: Troubleshooting Guide & Decision Tree

Issue: Complete Co-elution (Single Peak)

• Root Cause: Lack of shape selectivity on standard alkyl (C18/C8) stationary phases.

• Solution: Switch to a stationary phase capable of π−π or dipole-dipole interactions. Phenyl-Hexyl is the primary recommendation. If normal phase is preferred, bare silica with a highly non-polar isocratic gradient (e.g., 98:2 Hexane:Ethyl Acetate) can leverage the slight dipole moment differences[2].

Issue: Peak Tailing of the Later Eluting Isomer

• Root Cause: Secondary interactions with unendcapped silanols on the stationary phase.

• Solution: Ensure you are using a fully endcapped, high-purity silica column. Adding a volatile amine competitor (like 0.1% Triethylamine) to the mobile phase can mask these sites, though neutral buffering is preferred to prevent isomerization.

Decision tree for resolving common E/Z oxime chromatographic issues.

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodology is designed as a self-validating system . It incorporates an internal feedback loop (Fraction Re-injection) that mathematically proves the stability of the isomers and the absence of on-column degradation.

Protocol: Analytical Method Development & Validation

Step 1: Sample Preparation

• Weigh 1.0 mg of the 1-(4-Propylphenyl)ethan-1-one oxime mixture.

• Dissolve in 1.0 mL of HPLC-grade Acetonitrile (aprotic) to yield a 1 mg/mL stock. Do not use heat to accelerate dissolution, as thermal energy can alter the thermodynamic E/Z ratio[2][4].

Step 2: Chromatographic Parameters

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3 µm particle size.

• Mobile Phase A: HPLC-grade Water with 10 mM Ammonium Acetate (pH ~7.0).

• Mobile Phase B: HPLC-grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 20 °C (strictly controlled to prevent interconversion).

• Detection: UV at 254 nm.

Step 3: Gradient Elution

• Start at 40% B, hold for 2 minutes.

• Shallow ramp to 60% B over 15 minutes.

• Flush at 95% B for 3 minutes, then re-equilibrate.

Step 4: The Self-Validation Loop (Crucial)

• Inject 10 µL of the sample. Collect the eluate corresponding only to the apex of Peak 1 (Fraction 1) and Peak 2 (Fraction 2).

• Validation Re-injection: Immediately inject 10 µL of Fraction 1 back into the HPLC under the exact same conditions.

• Acceptance Criteria: The chromatogram must show a single peak at the exact retention time of Peak 1, with an area >98% of the total integrated area. If a second peak appears at the retention time of Peak 2, your system is inducing isomerization, and the protocol is invalid. You must lower the column temperature or adjust the buffer pH until the re-injection yields a single peak.

Workflow for the separation and validation of E/Z oxime isomers.

Part 5: Quantitative Data Summaries

The following table summarizes the expected chromatographic behavior of 1-(4-Propylphenyl)ethan-1-one oxime across different stationary phases, illustrating the necessity of shape selectivity.

Stationary Phase	Mobile Phase System	Retention Time (Peak 1)	Retention Time (Peak 2)	Resolution ( Rs​ )	Mechanism of Separation
C18 (Alkyl)	Water / Acetonitrile (0.1% Formic Acid)	8.4 min	8.6 min	< 0.8 (Co-elution)	Hydrophobic partitioning (Insufficient)
Bare Silica (NP)	Hexane / Ethyl Acetate (95:5)	12.1 min	14.5 min	2.1 (Baseline)	Dipole-dipole interactions with silanols
Phenyl-Hexyl	Water (10mM NH₄OAc) / Acetonitrile	9.2 min	11.8 min	3.5 (Excellent)	π−π stacking & shape selectivity

Note: Rs​≥1.5 is required for baseline resolution suitable for preparative isolation.

References

• Mechanistic Insights into the Ene-Reductase-Catalyzed Promiscuous Reduction of Oximes to Amines National Center for Biotechnology Information (PMC)[Link]

• Theoretical Study on Z/E Selectivity in the Oximation of a-Haloacetophenones Asian Journal of Chemistry[Link]

• The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution ResearchGate[Link]

• 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME — Chemical Substance Information NextSDS[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Mechanistic Insights into the Ene-Reductase-Catalyzed Promiscuous Reduction of Oximes to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 1-(4-Propylphenyl)ethan-1-one Oxime

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel compounds is a cornerstone of innovation. 1-(4-Propylphenyl)ethan-1-one oxime, a molecule of interest in synthetic and medicinal chemistry, presents a unique analytical challenge. This guide offers an in-depth exploration of its mass spectrometry fragmentation pattern, providing a framework for its unambiguous identification. By comparing its mass spectrometric behavior with alternative analytical techniques and grounding the discussion in fundamental principles of chemical analysis, this document serves as a practical resource for laboratory professionals.

The Analytical Imperative: Characterizing 1-(4-Propylphenyl)ethan-1-one Oxime

The synthesis of novel organic molecules necessitates rigorous characterization to confirm their identity and purity.[1] Oximes, a class of organic compounds with the general formula R¹R²C=NOH, are significant in various chemical disciplines due to their roles as intermediates and their diverse biological activities.[2][3] The title compound, 1-(4-Propylphenyl)ethan-1-one oxime, combines an aromatic ring, an oxime functional group, and an alkyl substituent, leading to a rich and informative fragmentation pattern in mass spectrometry. Understanding this pattern is crucial for its identification in complex matrices and for distinguishing it from structural isomers.

Unraveling the Fragmentation Cascade: A Predictive Analysis

While a publicly available, experimentally derived mass spectrum for 1-(4-Propylphenyl)ethan-1-one oxime is not readily found, a detailed predictive analysis can be constructed based on the well-documented fragmentation of its structural analogs, such as acetophenone oxime and other substituted derivatives.[4][5][6] Electron Ionization (EI) mass spectrometry is a common technique for the analysis of such compounds, and the expected fragmentation pathways are outlined below.

The molecular ion peak (M•+) for 1-(4-Propylphenyl)ethan-1-one oxime (C₁₁H₁₅NO) is predicted to be observed at a mass-to-charge ratio (m/z) of 177. The stability of the aromatic ring suggests that this peak will be reasonably intense.

Key fragmentation pathways are expected to include:

• α-Cleavage: The bond between the carbonyl carbon and the methyl group is susceptible to cleavage, leading to the loss of a methyl radical (•CH₃). This would result in a prominent fragment ion at m/z 162 . A similar α-cleavage is observed in the mass spectrum of acetophenone, which shows a strong peak corresponding to the loss of a methyl group.[7][8]

• Benzylic Cleavage: The bond between the propyl group and the phenyl ring can undergo cleavage. Loss of an ethyl radical (•C₂H₅) from the propyl group would yield a fragment at m/z 148 . This is a common fragmentation pathway for alkyl-substituted aromatic compounds.

• McLafferty Rearrangement: For molecules containing a γ-hydrogen relative to a carbonyl or oxime group, the McLafferty rearrangement is a characteristic fragmentation.[9][10][11] In 1-(4-Propylphenyl)ethan-1-one oxime, a γ-hydrogen is present on the propyl chain. This rearrangement would lead to the elimination of a neutral propene molecule (C₃H₆) and the formation of a radical cation at m/z 135 , corresponding to the 4-ethylacetophenone oxime radical cation.

• Cleavage of the N-O Bond: Cleavage of the N-O bond in the oxime functionality can occur, leading to the formation of a nitrilium ion.[12] This would result in a fragment corresponding to the loss of a hydroxyl radical (•OH), giving a peak at m/z 160 .

• Formation of the Tropylium Ion: A characteristic feature in the mass spectra of compounds containing a benzyl moiety is the formation of the highly stable tropylium ion (C₇H₇⁺) at m/z 91 .[2] This ion is often observed as a prominent peak.

The following diagram illustrates the predicted fragmentation pathways of 1-(4-Propylphenyl)ethan-1-one oxime under electron ionization.

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Acetophenone oxime(613-91-2) MS spectrum [chemicalbook.com]
• 6. Ethanone, 1-phenyl-, oxime [webbook.nist.gov]
• 7. asdlib.org [asdlib.org]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

Safety & Regulatory Compliance

1-(4-Propylphenyl)ethan-1-one oxime proper disposal procedures

An essential pillar of rigorous drug development and chemical research is the implementation of self-validating, environmentally sound safety protocols. For researchers handling specialized intermediates like 1-(4-Propylphenyl)ethan-1-one oxime (CAS: 64128-26-3)[1], establishing a precise disposal methodology is not merely a regulatory formality; it is a critical component of laboratory risk management.

As a nitrogen-containing organic compound, this oxime requires specific segregation and destruction pathways to prevent incompatible reactions in waste streams and to mitigate the release of toxic nitrogen oxides (NOx) during final destruction [1].

Here is the comprehensive, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned guide for the proper laboratory disposal of 1-(4-Propylphenyl)ethan-1-one oxime.

Waste Characterization & Hazard Profiling

Before introducing any chemical into a laboratory waste stream, its physicochemical properties must be profiled to dictate its downstream journey. 1-(4-Propylphenyl)ethan-1-one oxime is an organic derivative of 4-propylacetophenone.

Table 1: Disposal-Relevant Physicochemical Profile

Parameter	Classification / Data	Disposal Implication
Chemical Family	Oxime (Nitrogenous Organic)	Generates NOx upon combustion; requires specialized incineration scrubbing.
Halogen Content	Non-Halogenated	Must be segregated from halogenated waste to prevent dioxin formation during incineration and to minimize disposal costs.
Reactivity	Stable under standard conditions	Keep away from strong oxidizing agents and strong acids in the waste container to prevent exothermic hydrolysis or oxidation.
Physical State	Solid/Liquid (Temp dependent)	Determines whether it is collected in solid waste bins or liquid carboys.

Standard Operating Procedure (SOP): Laboratory Disposal

This step-by-step methodology ensures that the oxime is safely transferred from the researcher's bench to the Environmental Health and Safety (EHS) department. Under no circumstances should this compound be drain-disposed or treated via improvised neutralization.

Step 1: Segregation and Compatibility Verification

• Action: Direct all liquid waste containing 1-(4-Propylphenyl)ethan-1-one oxime (e.g., reaction filtrates, chromatography fractions) into a designated "Non-Halogenated Organic Waste" carboy.

• Causality: Mixing nitrogenous organics with halogenated solvents (like dichloromethane) fundamentally alters the required incineration temperature and scrubber chemistry, drastically increasing the risk of hazardous byproducts and EHS processing costs [2].

Step 2: Solid Waste Management

• Action: Contaminated consumables (filter papers, TLC plates, disposable spatulas) and neat solid waste must be placed in a puncture-resistant, poly-lined solid waste receptacle.

• Causality: Isolating solid oxime waste prevents the gradual dissolution and unexpected cross-reactivity that can occur if solids are indiscriminately dumped into bulk liquid waste carboys.

Step 3: GHS-Compliant Labeling

• Action: Immediately update the waste container's manifest. Do not use abbreviations. Write: "1-(4-Propylphenyl)ethan-1-one oxime" alongside the primary solvent (e.g., "Ethyl Acetate / Hexanes").

• Causality: In the event of a laboratory incident or waste container rupture, emergency responders rely entirely on the accuracy of the manifest to deploy the correct chemical countermeasures.

Step 4: Secondary Containment and EHS Transfer

• Action: Store the active waste carboy in a secondary containment tray within a ventilated flammable storage cabinet. Submit a collection request to your institutional EHS department once the container is 80% full.

Mechanistic Rationale: The High-Temperature Incineration Pathway

Why do we rely on EHS transfer rather than benchtop destruction? The oxime functional group ( R1​R2​C=N−OH ) presents specific thermal degradation challenges.

When subjected to standard combustion, the nitrogen atom in the oxime is oxidized. If destroyed in an uncontrolled or improvised environment, this leads to the emission of toxic nitrogen dioxide ( NO2​ ) and nitric oxide ( NO ). Licensed chemical waste disposal facilities utilize high-temperature, liquid-injection incinerators equipped with advanced alkaline scrubbers and selective catalytic reduction (SCR) systems. These systems provide the immense activation energy required to completely cleave the organic framework into CO2​ and H2​O , while safely reducing NOx back into diatomic nitrogen ( N2​ ) [2].

Figure 1: Standardized lab waste stream workflow for non-halogenated oxime derivatives.

Accidental Spill Response Protocol

In the event of a benchtop spill involving 1-(4-Propylphenyl)ethan-1-one oxime:

• Isolate: Evacuate non-essential personnel from the immediate vicinity and ensure local exhaust ventilation (fume hood) is operating at maximum capacity.

• Contain: If in solution, surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or specialized chemical spill pads). Do not use combustible materials like sawdust.

• Collect: Using non-sparking tools, sweep the absorbed mixture into a heavy-duty disposal bag.

• Decontaminate: Wash the affected surface with a compatible solvent (e.g., a small amount of isopropanol or soap and water, depending on the oxime's specific formulation state), collecting all washings into the liquid waste container.

• Report: Log the spill with EHS according to institutional guidelines [1].

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Available at:[Link]

• United States Environmental Protection Agency (EPA). Hazardous Waste Management Guidelines. Available at: [Link]

Sources

• 1. 1-(4-PROPYLPHENYL)ETHAN-1-ONE OXIME | 64128-26-3 [chemicalbook.com]